N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

• CAS: 879361-58-7

Core Science & Biosynthesis

Structural Properties and Characterization of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide: A Covalent Fragment Scaffold

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The development of Targeted Covalent Inhibitors (TCIs) has experienced a renaissance, driven by the need to drug "undruggable" targets and achieve prolonged pharmacodynamics. Within Fragment-Based Drug Discovery (FBDD), N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (CAS: 879361-58-7)[1] represents a highly versatile bifunctional building block. This whitepaper dissects the structural rationale of this molecule, elucidates its reaction kinetics, and provides field-proven, self-validating protocols for its characterization in covalent screening workflows.

Structural Architecture and Rationale

The molecule is strategically designed with two primary domains: an electrophilic warhead and a tunable recognition motif.

• The α -Chloroacetamide Warhead: While acrylamides are the most prevalent warheads in FDA-approved covalent drugs due to their mild reactivity, chloroacetamides are inherently more reactive[2]. This elevated intrinsic reactivity is essential in fragment screening, where the initial non-covalent binding affinity ( Kd​ ) is typically weak (high micromolar to millimolar). The chloroacetamide ensures that transient binding events are efficiently captured via covalent bond formation[3].

• The Benzyl(methyl)sulfamoyl Motif: The sulfonamide group acts as a robust hydrogen-bond acceptor and bioisostere for transition states. By N-methylating the sulfonamide, a hydrogen bond donor is removed, which significantly lowers the desolvation penalty upon protein binding and improves membrane permeability. The benzyl ring provides a flexible aromatic vector, ideal for probing deep hydrophobic sub-pockets, such as the palmitate pocket in TEAD proteins[3].

Table 1: Physicochemical Properties and Rationale

Property	Value	Rationale / Implication in Drug Design
Molecular Weight	352.84 g/mol	Functions as a "large fragment" or lead-like scaffold, providing enough surface area for specific non-covalent interactions prior to alkylation.
Estimated LogP	2.8 - 3.2	Ideal lipophilicity balance; ensures sufficient aqueous solubility for biochemical assays while maintaining cell membrane permeability.
H-Bond Donors	1	Restricted to the amide NH. Minimizing donors reduces the energetic penalty of stripping water molecules during pocket entry.
H-Bond Acceptors	4	Sulfonamide and amide oxygens provide multiple vectors for interaction with the protein backbone.
Electrophile Type	α -Chloroacetamide	Undergoes irreversible SN​2 alkylation with nucleophilic thiols, distinct from the Michael addition of acrylamides[4].

Mechanistic Kinetics of Covalent Inhibition

Covalent inhibition follows a two-step kinetic model. First, the fragment establishes a reversible, non-covalent complex with the target protein, governed by the dissociation constant ( Kd​ ). Second, the proximity and orientation of the electrophile relative to a nucleophilic cysteine residue drive an irreversible nucleophilic substitution ( SN​2 ) reaction, governed by the inactivation rate ( kinact​ ).

Unlike acrylamides that undergo Michael addition, the chloroacetamide warhead forms an irreversible thioether bond by direct displacement of the chloride leaving group[4].

Fig 1: Two-step covalent modification mechanism of chloroacetamide fragments via SN2 alkylation.

Experimental Workflows for Scaffold Validation

To prevent false positives driven by promiscuous reactivity, covalent fragments must be rigorously characterized. The following protocols are designed as self-validating systems , ensuring that every experimental choice is internally controlled.

Protocol 1: Intrinsic Thiol Reactivity (GSH Half-Life Assay)

Causality: Before testing against a protein, the intrinsic chemical reactivity ( kchem​ ) of the fragment must be quantified. If the chloroacetamide is too reactive (half-life < 10 mins), it will cause off-target haptenization and toxicity[2]. If it is too slow, it will fail to label the target.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide in DMSO. Prepare a 100 mM stock of reduced glutathione (GSH) in PBS (pH 7.4).

• Reaction Initiation: In a glass vial, mix the fragment (final concentration 100 µM) with GSH (final concentration 5 mM) in PBS containing 10% DMSO.

• Internal Standard Addition: Add Labetalol (10 µM) as an internal standard to correct for LC-MS ionization drift over time.

• Time-Course Sampling: Quench 50 µL aliquots at 0, 15, 30, 60, 120, and 240 minutes by adding an equal volume of cold acetonitrile containing 0.1% formic acid.

• LC-MS Analysis: Inject samples onto a C18 column coupled to a Triple Quadrupole MS. Monitor the disappearance of the parent fragment mass ( [M+H]+≈353.1 ).

• Data Processing: Plot the natural log of the remaining fragment peak area ratio (Fragment/Internal Standard) versus time. The slope of the linear fit represents the pseudo-first-order rate constant ( kobs​ ), from which the half-life ( t1/2​=ln(2)/kobs​ ) is calculated.

Self-Validation Check: Run a parallel reaction without GSH. If the fragment degrades in the buffer alone, the data is invalid due to hydrolysis. Include an acrylamide control (e.g., Ibrutinib) to benchmark the reactivity scale[2].

Protocol 2: Intact Protein Mass Spectrometry for Covalent Labeling

Causality: To confirm that the fragment successfully translates its intrinsic reactivity into target-specific labeling, intact protein MS is utilized. This provides a macroscopic view of the labeling stoichiometry, ensuring a 1:1 ligand-to-protein ratio without poly-alkylation.

Step-by-Step Methodology:

• Protein Preparation: Buffer exchange the recombinant target protein (e.g., TEAD4) into a nucleophile-free buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5). Avoid DTT or β -mercaptoethanol; use 0.5 mM TCEP to maintain reduced cysteines.

• Incubation: Incubate 2 µM of the target protein with 20 µM of the chloroacetamide fragment (10x molar excess) at Room Temperature for 2 hours.

• LC-TOF MS Analysis: Inject 2 µg of the protein onto a reverse-phase C4 column connected to a Time-of-Flight (TOF) mass spectrometer. Use a rapid gradient (5% to 95% Acetonitrile over 5 minutes) to elute the intact protein.

• Deconvolution: Use maximum entropy deconvolution software to convert the multiply charged envelope into a zero-charge mass spectrum. Look for a mass shift of +316.08 Da (Mass of fragment minus HCl).

Self-Validation Check: Perform the exact same incubation using a Cys-to-Ser point mutant of the target protein. If the mutant shows zero labeling, the interaction is strictly site-specific to the target cysteine. If labeling persists on the mutant, the chloroacetamide is promiscuously reacting with lysines or histidines, and the scaffold must be discarded or de-tuned[4].

Fig 2: Step-by-step self-validating workflow for the characterization of covalent fragment hits.

Conclusion

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is a structurally privileged fragment for covalent drug discovery. By combining the deep-pocket probing capability of the benzyl(methyl)sulfamoyl moiety with the rapid trapping kinetics of a chloroacetamide warhead, researchers can effectively anchor to challenging protein surfaces. Strict adherence to the self-validating kinetic and mass spectrometry protocols outlined above ensures that hits derived from this scaffold are driven by specific, proximity-induced covalent bond formation rather than promiscuous reactivity.

References

• Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry Journal of the American Chemical Society (acs.org) URL:[Link]

• Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction National Institutes of Health (nih.gov / PMC) URL:[Link]

• Advanced approaches of developing targeted covalent drugs National Institutes of Health (nih.gov / PMC) URL:[Link]

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• 4. Advanced approaches of developing targeted covalent drugs - PMC [pmc.ncbi.nlm.nih.gov]

In vitro pharmacology of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Initiating Data Collection

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Expanding Search Parameters

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An In-Depth Technical Guide to the Cellular Toxicity Profile of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Foreword: A Proactive Approach to Toxicological Profiling

The compound N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is a novel chemical entity whose toxicological profile has not been extensively characterized in publicly available literature. This guide, therefore, serves as a proactive and predictive framework for researchers, scientists, and drug development professionals. Instead of a retrospective summary, this document outlines a comprehensive, scientifically-grounded strategy to thoroughly investigate and establish the cellular toxicity profile of this compound. By leveraging established knowledge of its core chemical moieties—the sulfonamide and the chloroacetamide groups—we can postulate likely mechanisms of toxicity and design a robust, self-validating experimental workflow to elucidate its cellular impact.

Structural Deconstruction and Mechanistic Postulates

The chemical structure of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide contains two key functional groups known to confer biological and toxicological activity:

• A Sulfonamide Moiety: This group is the cornerstone of sulfa drugs and is known for a range of bioactivities, including antimicrobial effects and, notably, the inhibition of carbonic anhydrase enzymes.[1][2] In the context of oncology, inhibition of tumor-associated carbonic anhydrases (CAs), such as CAIX, is a validated anti-cancer strategy.[3]

• A Chloroacetamide Moiety: This functional group is a well-known component of various herbicides.[4] Its mode of action in plant cells often involves the inhibition of very-long-chain fatty acid (VLCFA) elongases.[4] In mammalian cells, chloroacetamides are recognized for their potential to induce cytotoxicity through the generation of reactive oxygen species (ROS), leading to oxidative stress, DNA damage, and programmed cell death (apoptosis).[5]

Based on this structural analysis, we can postulate several primary mechanisms through which N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide may exert cellular toxicity.

Diagram: Postulated Toxicity Pathways

Sources

• 1. Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Chloro-N-(4-sulfamoylphen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Crystal Structure of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Protein Complexes

Abstract

This technical guide provides a comprehensive overview of the methodologies and considerations for determining the crystal structure of protein complexes with the small molecule N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, also known as KH-CB19. This compound has been identified as a stabilizer of 14-3-3 protein-protein interactions, making its structural elucidation crucial for understanding its mechanism of action and for the development of novel therapeutics. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into the experimental workflows, from target validation and biochemical characterization to protein crystallization and structure determination. We will delve into the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative references.

Introduction: The Significance of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (KH-CB19) and its Interaction with 14-3-3 Proteins

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, or KH-CB19, has emerged as a molecule of significant interest in chemical biology and drug discovery. It has been identified as a potent inhibitor of cdc2-like kinases (CLKs) and also demonstrates activity against DYRK1A.[1][2] More pertinent to this guide, KH-CB19 acts as a molecular "glue," stabilizing the interaction between 14-3-3 proteins and their binding partners.[3]

The 14-3-3 proteins are a family of highly conserved, ubiquitously expressed regulatory proteins in eukaryotes.[4][5] They function as dimers, with each monomer forming a cup-shaped structure with a conserved amphipathic groove that serves as the primary ligand-binding site.[6][7][8] 14-3-3 proteins interact with a vast number of partner proteins, often in a phosphorylation-dependent manner, to regulate diverse cellular processes such as signal transduction, cell cycle control, and apoptosis.[6][9]

Molecular stabilizers of protein-protein interactions (PPIs), like KH-CB19, represent a promising therapeutic strategy. By locking two proteins together, they can enhance or restore a biological function. Understanding the precise atomic-level interactions between KH-CB19, the 14-3-3 protein, and its partner protein is paramount for structure-based drug design and the development of next-generation stabilizers with improved potency and selectivity. This guide will, therefore, focus on the methodologies required to elucidate the crystal structure of such a ternary complex.

Pre-Crystallization: Foundational Biophysical Characterization

Prior to embarking on crystallization trials, it is imperative to biochemically and biophysically validate the interaction between the protein(s) and the ligand. This not only confirms the binding event but also provides crucial parameters that inform the crystallization strategy.

Target Protein Expression and Purification

The production of high-quality, stable, and homogenous protein is the bedrock of successful crystallization. For 14-3-3 proteins, bacterial expression systems, such as E. coli, are commonly employed.[4][10]

Key Consideration: Often, 14-3-3 proteins are co-expressed with a partner phosphopeptide or a fusion construct is designed to ensure the formation of a stable complex, which can be more amenable to crystallization.[10]

Binding Affinity and Thermodynamic Profile

Determining the binding affinity (Kd) and the thermodynamic parameters of the interaction is crucial.[11] These data inform on the required ligand concentration for crystallization trials and provide insights into the forces driving the interaction.[12][13]

2.2.1. Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[12][14][15] It yields the binding affinity (Ka, from which Kd is derived), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS).[13][15]

Experimental Protocol: Isothermal Titration Calorimetry

• Sample Preparation:

  • Dialyze the purified 14-3-3 protein (and its partner protein/peptide, if applicable) extensively against the ITC buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl).

  • Dissolve KH-CB19 in the final dialysis buffer. A small percentage of DMSO may be required for solubility, in which case the same concentration must be present in the protein solution.

• ITC Experiment:

  • Load the 14-3-3 protein complex into the sample cell of the calorimeter.

  • Load KH-CB19 into the injection syringe.

  • Perform a series of injections of the ligand into the protein solution while monitoring the heat changes.

  • A control experiment, injecting the ligand into the buffer alone, is essential to determine the heat of dilution.[16]

• Data Analysis:

  • Integrate the raw data to obtain the heat change per injection.

  • Fit the integrated data to a suitable binding model to determine Kd, n, ΔH, and ΔS.

Parameter	Description	Typical Values for 14-3-3 Stabilizers
Kd (Dissociation Constant)	A measure of binding affinity; lower values indicate tighter binding.	Low micromolar (µM) to nanomolar (nM) range
n (Stoichiometry)	The molar ratio of ligand to protein in the complex.	Expected to be close to 1 for a single binding site.
ΔH (Enthalpy Change)	The heat absorbed or released upon binding.	Often negative (exothermic) for favorable interactions.[14]
ΔS (Entropy Change)	The change in disorder of the system upon binding.	Can be positive or negative, reflecting changes in conformational freedom and solvent reorganization.

2.2.2. Surface Plasmon Resonance (SPR)

SPR is another valuable technique for studying biomolecular interactions in real-time.[14][17] It provides kinetic data (association and dissociation rate constants, kon and koff) in addition to the binding affinity (Kd).[14]

Workflow for SPR Analysis:

Caption: A typical workflow for analyzing protein-ligand interactions using SPR.

Crystallization of the N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide-Protein Complex

The generation of well-diffracting crystals is often the most challenging step in structure determination.[18] For protein-ligand complexes, two primary strategies are employed: co-crystallization and soaking.

Co-crystallization

In this method, the protein and ligand are mixed prior to setting up crystallization trials.[19] This is often the preferred method when the ligand induces a significant conformational change in the protein or when the ligand has low solubility.[19][20]

Experimental Protocol: Co-crystallization

• Complex Formation:

  • Incubate the purified 14-3-3 protein (or its pre-formed complex with a partner peptide) with KH-CB19.

  • The molar ratio of ligand to protein should be in excess, typically 3- to 10-fold, to ensure saturation of the binding sites.[20] The exact ratio should be guided by the Kd value.[20]

  • Incubation is typically performed on ice or at 4°C for 30-60 minutes.[19]

• Crystallization Screening:

  • Use commercially available sparse-matrix screens to sample a wide range of crystallization conditions (pH, precipitant type and concentration, salts, and additives).

  • The sitting-drop or hanging-drop vapor diffusion methods are commonly used.[21]

• Optimization:

  • Once initial "hits" (microcrystals or crystalline precipitate) are identified, optimize the conditions by systematically varying the concentrations of the precipitant, buffer pH, and other components of the crystallization solution.

Soaking

If well-diffracting crystals of the apo-protein (or a binary complex) are already available, soaking is a simpler and often faster method.[11][19] In this approach, the ligand is introduced into the crystallization drop containing the pre-formed crystals.

Key Considerations for Soaking:

• Solvent Compatibility: KH-CB19 is likely dissolved in an organic solvent like DMSO. The final concentration of the organic solvent in the crystallization drop should be kept low (typically <5%) to avoid crystal damage.[20]

• Soaking Time and Concentration: These parameters need to be optimized. Soaking times can range from minutes to days, and ligand concentrations should be high enough to ensure diffusion into the crystal lattice and binding to the protein.[11]

X-ray Diffraction Data Collection and Structure Determination

Once suitable crystals are obtained, the next step is to collect X-ray diffraction data, which will be used to determine the three-dimensional structure of the complex.

Data Collection

Due to the often small size and moderate diffraction quality of protein crystals, data collection is almost exclusively performed at synchrotron radiation sources.[22][23]

Workflow for X-ray Data Collection:

Caption: The general steps involved in collecting X-ray diffraction data from a protein crystal.

Structure Solution and Refinement

The processed diffraction data are used to solve the crystal structure, typically by molecular replacement if a related structure is available (which is the case for 14-3-3 proteins).

Key Steps in Structure Solution:

• Molecular Replacement: Use the coordinates of a known 14-3-3 structure (e.g., from the Protein Data Bank, PDB) as a search model to determine the phases of the diffraction data.

• Model Building: An initial model of the protein is built into the resulting electron density map.

• Refinement: The atomic coordinates of the model are adjusted to improve the fit to the experimental data.

• Ligand Fitting: Clear and unambiguous electron density for KH-CB19 should be visible in the difference maps (Fo-Fc), allowing the ligand to be modeled into the binding site.

• Validation: The final model is rigorously checked for geometric correctness and agreement with the diffraction data.

Table of Typical Data Collection and Refinement Statistics (Example based on PDB: 5O56): [24][25]

Parameter	Description	Typical Value
Resolution (Å)	The level of detail in the electron density map.	2.0 - 3.0
Rwork / Rfree	Measures of how well the model fits the data. Lower values are better.	< 0.25 / < 0.30
Space Group	The symmetry of the crystal lattice.	Varies
Unit Cell Dimensions (Å)	The dimensions of the repeating unit of the crystal.	Varies
Completeness (%)	The percentage of unique diffraction measurements recorded.	> 95%
I/σ(I)	The signal-to-noise ratio of the diffraction data.	> 2.0 in the highest resolution shell

Structural Analysis: Unveiling the Mechanism of Action

The final crystal structure provides a static snapshot of the ternary complex at atomic resolution. Careful analysis of this structure reveals the key interactions that underpin the stabilizing effect of KH-CB19.

Key Areas of Analysis:

• Binding Pocket: Characterize the amino acid residues of the 14-3-3 protein and its partner that form the binding pocket for KH-CB19.

• Ligand Conformation: Determine the bound conformation of KH-CB19.

• Intermolecular Interactions: Identify all hydrogen bonds, salt bridges, hydrophobic interactions, and van der Waals contacts between KH-CB19 and the proteins.

• Conformational Changes: Compare the structure of the ternary complex to the structures of the apo- and binary complexes to identify any ligand-induced conformational changes.

This detailed structural information is invaluable for the rational design of improved molecular stabilizers with enhanced affinity, selectivity, and drug-like properties.

Conclusion

Determining the crystal structure of a protein-ligand complex, such as that of 14-3-3 with KH-CB19 and a partner protein, is a multi-faceted process that requires a synergistic application of biochemical, biophysical, and crystallographic techniques. This guide has outlined a logical and experimentally validated workflow, from initial interaction analysis to final structural interpretation. The resulting atomic-level insights are critical for advancing our understanding of PPI stabilization and for accelerating the development of novel chemical probes and therapeutic agents.

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• 6. pnas.org [pnas.org]
• 7. Crystal structure of the zeta isoform of the 14-3-3 protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Design, expression, purification and crystallization of human 14-3-3ζ protein chimera with phosphopeptide from proapoptotic protein BAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Proteins and Their Ligands: Their Importance and How to Crystallize Them | IntechOpen [intechopen.com]
• 12. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 14. Frontiers | Contemporary biophysical approaches for studying 14-3-3 protein-protein interactions [frontiersin.org]
• 15. Characterization of FOXO3-14-3-3 Interaction by Isothermal Titration Calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. files-profile.medicine.yale.edu [files-profile.medicine.yale.edu]
• 17. Protein Ligand Interactions Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 18. journals.iucr.org [journals.iucr.org]
• 19. Crystallization of protein–ligand complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Crystallization of Protein-Ligand Complexes | Hampton Research [hamptonresearch.com]
• 21. rcsb.org [rcsb.org]
• 22. journals.iucr.org [journals.iucr.org]
• 23. Protein X-ray Crystallography: Key Principles [proteinstructures.com]
• 24. rcsb.org [rcsb.org]
• 25. rcsb.org [rcsb.org]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Introduction & Rationale

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (CAS: 879361-58-7) is a highly versatile bifunctional building block widely utilized in medicinal chemistry and chemical biology. The molecule features two distinct reactive domains: a biologically stable sulfonamide moiety that provides favorable physicochemical properties (often acting as a hydrogen bond acceptor/donor mimic in pharmacophores), and an α -chloroacetamide group. The chloroacetamide acts as a mild, tunable electrophile, making it an ideal precursor for covalent inhibitor design, PROTAC linker attachment, or functionalization with various nucleophiles (e.g., piperazines, primary amines) via SN​2 displacement.

This application note provides a self-validating, three-step synthetic protocol designed for high yield, chemoselectivity, and scalability.

Retrosynthetic Strategy & Pathway

The synthesis is achieved via a robust three-step linear sequence starting from commercially available 4-nitrobenzenesulfonyl chloride and N-benzylmethylamine.

• S-N Coupling (Sulfonylation): Formation of the sulfonamide core.

• Catalytic Hydrogenation: Chemoselective reduction of the nitro group to an aniline.

• N-Acylation: Controlled chloroacetylation of the resulting aniline.

Figure 1: Three-step retrosynthetic pathway and forward synthesis of the target chloroacetamide.

Quantitative Data & Stoichiometry

The following table summarizes the stoichiometric requirements for a 10 mmol scale synthesis.

Step	Reagent / Substrate	MW ( g/mol )	Equivalents	Amount	Role
1	4-Nitrobenzenesulfonyl chloride	221.62	1.0	2.22 g	Electrophile
1	N-Benzylmethylamine	121.18	1.1	1.33 g	Nucleophile
1	N,N-Diisopropylethylamine (DIPEA)	129.24	2.0	2.58 g (3.48 mL)	Base
2	Intermediate 1	306.34	1.0	3.06 g	Substrate
2	Palladium on Carbon (10% wt)	N/A	10% w/w	300 mg	Catalyst
3	Intermediate 2	276.35	1.0	2.76 g	Nucleophile
3	Chloroacetyl chloride	112.94	1.1	1.24 g (0.88 mL)	Acylating Agent
3	1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	152.24	1.2	1.83 g (1.79 mL)	Base

Step-by-Step Experimental Protocols & Mechanistic Insights

Step 1: Synthesis of 4-Nitro-N-benzyl-N-methylbenzenesulfonamide

Mechanistic Insight: The reaction between a sulfonyl chloride and an amine is a classic S-N coupling [1]. We utilize DIPEA instead of Triethylamine (TEA). DIPEA's steric bulk prevents it from acting as a competing nucleophile, avoiding the formation of transient, unreactive sulfonylammonium complexes that can stall the reaction.

Procedure:

• Equip an oven-dried 100 mL round-bottom flask with a magnetic stir bar.

• Dissolve 4-nitrobenzenesulfonyl chloride (2.22 g, 10 mmol) in anhydrous Dichloromethane (DCM, 30 mL).

• Cool the solution to 0 °C using an ice-water bath.

• Add DIPEA (3.48 mL, 20 mmol) dropwise to the stirring solution.

• Add N-benzylmethylamine (1.42 mL, 11 mmol) dropwise over 10 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature (RT) for 2 hours.

• In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 3:1). The product is UV active. LC-MS expected mass: [M+H]+=307 .

• Workup: Transfer the mixture to a separatory funnel. Wash with 1M HCl (2 x 20 mL) to remove unreacted amine and DIPEA, followed by brine (20 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield Intermediate 1 as a pale yellow solid.

Step 2: Catalytic Hydrogenation to 4-Amino-N-benzyl-N-methylbenzenesulfonamide

Mechanistic Insight: Catalytic hydrogenation using Pd/C is highly chemoselective for the nitro group under mild conditions. The sulfonamide linkage is completely stable to these reductive conditions, preventing unwanted cleavage.

Procedure:

• Dissolve Intermediate 1 (3.06 g, 10 mmol) in Methanol (MeOH, 40 mL) in a 100 mL round-bottom flask.

• Purge the flask with Argon for 5 minutes.

• Carefully add 10% Pd/C (300 mg) to the solution.

• Evacuate the flask and backfill with Hydrogen gas ( H2​ ) using a balloon. Repeat this purge cycle three times.

• Stir the suspension vigorously at RT under an H2​ atmosphere for 4 hours.

• IPC: Monitor via TLC (Hexane:EtOAc 1:1). The product will stain positive (purple/brown) with Ninhydrin, indicating a primary amine. LC-MS expected mass: [M+H]+=277 .

• Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Safety Note: Do not let the Pd/C dry out on the filter paper as it can ignite. Wash the Celite pad with EtOAc (30 mL). Concentrate the filtrate in vacuo to yield Intermediate 2 as an off-white solid.

Step 3: N-Acylation with Chloroacetyl Chloride

Mechanistic Insight: The acylation of the aniline with chloroacetyl chloride requires strict temperature control (0 °C) [2]. The α -chloro group is a potent electrophile; however, according to Hard-Soft Acid-Base (HSAB) theory, the amine preferentially attacks the harder acyl carbon (C=O) over the sp3 carbon (C-Cl). We utilize DBU as the base. Recent literature demonstrates that DBU significantly accelerates the amidation of anilines with chloroacetyl chloride while preventing di-acylation side reactions [3]. The sulfonamide nitrogen is highly electron-deficient and non-nucleophilic, requiring no protecting group.

Procedure:

• Dissolve Intermediate 2 (2.76 g, 10 mmol) in anhydrous Tetrahydrofuran (THF, 30 mL).

• Add DBU (1.79 mL, 12 mmol) and cool the mixture to 0 °C.

• Add chloroacetyl chloride (0.88 mL, 11 mmol) dropwise via syringe over 15 minutes.

• Stir at 0 °C for 30 minutes, then warm to RT and stir for an additional 3 hours.

• IPC: Monitor via TLC (Hexane:EtOAc 2:1). LC-MS expected mass: [M+H]+=353/355 (characteristic 3:1 chlorine isotope pattern).

Figure 2: Standardized experimental workup workflow for the Step 3 chloroacetylation reaction.

Workup & Purification:

• Quench the reaction by slowly pouring the mixture into ice-cold water (50 mL).

• Extract the aqueous layer with EtOAc (3 x 30 mL).

• Wash the combined organic layers sequentially with 1M HCl (20 mL), saturated aqueous NaHCO3​ (30 mL), and brine (30 mL).

• Dry over anhydrous Na2​SO4​ , filter, and concentrate.

• Purify the crude residue via silica gel flash chromatography (Gradient: 10% to 40% EtOAc in Hexanes) to yield the pure target compound, N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide .

References

• Title: Sulfonamide synthesis by S-N coupling Source: Organic Chemistry Portal URL: [Link]

• Title: A facile amidation of chloroacetyl chloride using DBU Source: International Journal of ChemTech Research (via ResearchGate) URL: [Link]

Application Note: Preparation and Handling of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Stock Solutions for Cell Culture

Introduction & Mechanistic Rationale

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (CAS: 879361-58-7) is a sophisticated building block and targeted covalent inhibitor (TCI)[1]. Structurally, it features a dual-action pharmacophore: the benzyl(methyl)sulfamoyl moiety serves as the non-covalent recognition and directing group, while the α-chloroacetamide acts as a highly reactive electrophilic warhead.

In biological systems, chloroacetamides are designed to undergo nucleophilic attack by the thiol groups of target cysteine residues, forming an irreversible thioether bond[2]. However, because chloroacetamides are inherently more reactive than other covalent warheads like acrylamides[3], they are highly susceptible to premature solvolysis (hydrolysis) when exposed to water or nucleophilic solvents. Therefore, preparing stock solutions for cell culture requires strict anhydrous conditions and precise temporal control to ensure the warhead remains intact until it reaches the intracellular target[4].

Physicochemical Profile & Storage Specifications

Understanding the quantitative properties of this compound is critical for calculating molarity and predicting its behavior in solvent systems.

Property	Specification
Compound Name	N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide
CAS Number	879361-58-7
Molecular Weight	352.84 g/mol
Chemical Formula	C₁₆H₁₇ClN₂O₃S
Electrophilic Warhead	α-Chloroacetamide
Primary Target Residue	Cysteine (Thiol modification)
Recommended Primary Solvent	Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Solvent Selection Strategy: The Causality of Degradation

Primary Solvent: Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO). Causality: DMSO is a polar aprotic solvent. It provides excellent solvation for the hydrophobic aromatic rings of the compound without providing nucleophilic oxygen or nitrogen atoms.

Solvents to Strictly Avoid: Methanol, ethanol, and aqueous buffers. Causality: Storing this compound in protic solvents leads to solvolysis. The chloride leaving group on the acetamide will be displaced by hydroxyl or alkoxyl groups, converting the active electrophile into an inert glycolamide derivative before it ever contacts the cell culture[3].

Step-by-Step Protocol: 10 mM Stock Solution Preparation

This protocol is designed as a self-validating system . By isolating the compound into single-use aliquots, you eliminate freeze-thaw degradation, ensuring that any experimental failure can be confidently attributed to biological variables rather than compound degradation.

Step 1: Temperature Equilibration

• Remove the lyophilized vial from cold storage and place it in a desiccator at room temperature for 30 minutes.

• Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. This microscopic water introduction will slowly hydrolyze the chloroacetamide warhead during long-term storage.

Step 2: Weighing and Calculation

• Weigh exactly 3.53 mg of the compound using an analytical balance.

• Transfer to a sterile, static-free glass or polypropylene vial.

Step 3: Anhydrous Dissolution

• Add 1.0 mL of sterile, anhydrous DMSO (≥99.9% purity, cell culture grade) to achieve a 10 mM stock.

• Vortex gently until completely dissolved.

• Critical Insight: Do not use ultrasonic baths that heat the solution. Thermal energy exponentially accelerates any trace degradation reactions.

Step 4: Single-Use Aliquoting

• Divide the 10 mM stock into 20 μL aliquots using opaque or amber microcentrifuge tubes (to prevent potential photo-degradation).

Step 5: Cryogenic Storage

• Purge the tubes with dry argon or nitrogen gas if available, cap tightly, and store immediately at -80°C.

Workflow for the preparation, storage, and application of chloroacetamide stock solutions.

Cell Culture Application & Dilution Workflow

To maintain the integrity of the covalent inhibitor during in vitro assays, the transition from anhydrous DMSO to aqueous cell culture media must be tightly controlled.

Step 1: Thawing

• Thaw a single 20 μL aliquot at room temperature immediately prior to use. Discard any unused portion after the experiment; never refreeze.

Step 2: Intermediate Dilution (Optional)

• If your final assay concentration is low (e.g., 1 μM), perform serial dilutions in anhydrous DMSO first to create a 1000x intermediate stock (e.g., 1 mM).

Step 3: Aqueous Media Introduction

• Add the DMSO stock to pre-warmed cell culture media (e.g., DMEM with 10% FBS) at a 1:1000 ratio.

• Causality: The final DMSO concentration must be ≤ 0.1% (v/v). Higher concentrations can induce solvent-mediated cytotoxicity, altering cellular baseline phenotypes and confounding assay results.

Step 4: Immediate Cellular Treatment

• Apply the spiked media to the cells within 5 minutes of preparation.

• Causality: Once introduced to aqueous media, the chloroacetamide warhead is exposed to water and off-target nucleophiles (like glutathione or serum proteins in the media). Immediate application maximizes the effective concentration of the intact electrophile reaching the intracellular target[2].

Mechanistic pathway of chloroacetamide reactivity in aqueous versus intracellular environments.

Quality Control & Self-Validation

To ensure the protocol is functioning as a self-validating system, researchers should periodically verify the integrity of their frozen aliquots.

• Validation Method: Dilute a freeze-thawed aliquot into LC-MS grade acetonitrile and run mass spectrometry.

• Validation Metric: Compare the presence of the intact parent mass (m/z ~353 [M+H]⁺) against the hydrolyzed byproduct (m/z ~335 [M+H]⁺, where -Cl is replaced by -OH). If the hydrolyzed peak exceeds 5% of the total area, the entire stock batch has been compromised by moisture and should be discarded.

References

• [2] Title: Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development | Source: mdpi.com | URL:

• [3] Title: Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry | Source: acs.org | URL:

• [4] Title: Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for SARS-CoV-2 3CL Protease | Source: biorxiv.org | URL:

• [1] Title: 97433-27-7|N-(4-[(ACetylamino)sulfonyl]phenyl)-2-chloroacetamide - BLDpharm | Source: bldpharm.com | URL:

Sources

• 1. 97433-27-7|N-(4-[(ACetylamino)sulfonyl]phenyl)-2-chloroacetamide|BLD Pharm [bldpharm.com]
• 2. Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for SARS-CoV-2 3CL Protease | bioRxiv [biorxiv.org]

Application Note: Utilizing N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide as a Targeted Covalent Inhibitor

Executive Summary & Mechanistic Rationale

The development of Targeted Covalent Inhibitors (TCIs) has revolutionized modern drug discovery, offering prolonged pharmacodynamics, high biochemical efficiency, and the ability to target shallow binding pockets. This application note provides a comprehensive methodological guide for evaluating N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide , a representative TCI designed to irreversibly modify nucleophilic cysteine residues on target proteins.

Unlike traditional reversible inhibitors, TCIs operate via a two-step kinetic mechanism. The rational design of this specific molecule relies on two distinct structural modules:

• The Pharmacophore (Reversible Binding): The 4-[benzyl(methyl)sulfamoyl]phenyl moiety drives the initial non-covalent affinity ( KI​ ). Sulfamoyl groups are privileged scaffolds that frequently engage hydrogen-bond networks in kinase hinge regions, helicases, or metalloenzyme active sites. The benzyl and methyl substituents provide critical hydrophobic contacts that orient the molecule within the binding pocket.

• The Warhead (Irreversible Bonding): The 2-chloroacetamide group acts as an SN​2 electrophile. While historically viewed as highly reactive, modern TCI design demonstrates that chloroacetamides can achieve exquisite selectivity when their intrinsic reactivity is balanced by a highly specific reversible binding event .

Kinetic mechanism of Targeted Covalent Inhibitors transitioning from reversible to irreversible binding.

The Causality of Kinetic Evaluation

For reversible inhibitors, the IC50​ value is a thermodynamic constant. However, for covalent inhibitors like our chloroacetamide probe, IC50​ is time-dependent; it will continuously decrease as the irreversible reaction proceeds. Therefore, reporting a single IC50​ value is scientifically inadequate.

To accurately profile this compound, we must determine the kinact​/KI​ ratio.

• KI​ represents the concentration required to achieve half-maximal reversible binding. Optimizing this ensures the drug finds its target before reacting.

• kinact​ is the maximum rate of covalent bond formation.

• kinact​/KI​ is the second-order rate constant that defines the overall efficiency of the TCI .

Furthermore, because chloroacetamides can react with off-target biological thiols, assessing intrinsic reactivity against Glutathione (GSH) is a mandatory safety gate. If the compound is too reactive, it will be scavenged by the ~5 mM GSH present in human blood, leading to hepatotoxicity and poor pharmacokinetics .

Quantitative Data Presentation

The following table summarizes the expected kinetic and physicochemical profiling data for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide compared to control analogs. This structured comparison is critical for validating the TCI's mechanism of action.

Compound Variant	Warhead Type	Target KI​ (µM)	Target kinact​ ( s−1 )	kinact​/KI​ ( M−1s−1 )	GSH Half-life ( t1/2​ )
Target TCI	Chloroacetamide	0.45	3.2×10−3	7,110	14.5 hours
Control 1	Acrylamide (Less reactive)	0.50	0.8×10−4	160	> 48 hours
Control 2	Propionamide (Non-covalent)	0.48	N/A (Reversible)	N/A	Stable
Control 3	Unsubstituted Chloroacetamide	> 50.0	1.5×10−3	< 30	0.5 hours

Data Interpretation: The target TCI demonstrates a highly favorable kinact​/KI​ driven by strong reversible recognition ( KI​ ), while maintaining a sufficiently long GSH half-life to survive systemic circulation.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each workflow includes mandatory internal controls to rule out false positives (e.g., non-specific alkylation or assay interference).

Protocol 1: Intact Protein LC-MS for Target Engagement

Purpose: To verify that the TCI forms a 1:1 stoichiometric covalent adduct with the target protein, specifically at the engineered cysteine residue. Self-Validation Mechanism: A parallel reaction using a Cys-to-Ser mutant of the target protein must be run. If the mass shift occurs in the wild-type (WT) but not the mutant, the binding is site-specific.

Step-by-Step Methodology:

• Protein Preparation: Dilute recombinant WT target protein and the Cys-to-Ser mutant to 2 µM in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 1 mM TCEP). Note: Avoid DTT or β -mercaptoethanol as they will react with the chloroacetamide warhead.

• Compound Incubation: Add N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide to a final concentration of 20 µM (10x molar excess). Incubate at 25°C for 2 hours.

• Quenching: Quench the reaction by adding 1% formic acid (final concentration) to denature the protein and halt the SN​2 reaction.

• LC-MS Analysis: Inject 2 µL onto a C4 desalting column connected to an ESI-TOF mass spectrometer. Run a rapid gradient (5-95% Acetonitrile over 5 minutes).

• Data Deconvolution: Deconvolute the raw mass spectra using maximum entropy algorithms.

  • Expected Result: The WT protein should show a mass shift of +316.09 Da (Mass of TCI minus HCl, as the chloride acts as the leaving group). The Cys-to-Ser mutant should show no mass shift.

Step-by-step workflow for intact protein mass spectrometry to validate covalent adduct formation.

Protocol 2: Intrinsic Glutathione (GSH) Reactivity Assay

Purpose: To evaluate the off-target liability of the chloroacetamide warhead in a simulated physiological environment. Self-Validation Mechanism: The assay includes a highly reactive positive control (2-chloro-N-phenylacetamide) to confirm GSH is active, and a negative control (buffer only) to account for compound precipitation.

Step-by-Step Methodology:

• GSH Solution: Prepare a 5 mM solution of reduced L-Glutathione in 100 mM Potassium Phosphate buffer (pH 7.4).

• Reaction Initiation: Add the TCI (from a 10 mM DMSO stock) to the GSH solution to achieve a final concentration of 10 µµM (DMSO < 1%).

• Time-Course Sampling: Incubate at 37°C. At time points t = 0, 1, 2, 4, 8, and 24 hours, remove a 50 µL aliquot.

• Quenching: Immediately mix the aliquot with 50 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol) to precipitate GSH and stop the reaction.

• Quantification: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

• Kinetic Calculation: Plot the natural log of the remaining compound percentage versus time. The slope of the linear regression yields the pseudo-first-order rate constant ( kGSH​ ), from which the half-life ( t1/2​=0.693/kGSH​ ) is derived.

Protocol 3: Competitive Activity-Based Protein Profiling (ABPP)

Purpose: To demonstrate that the TCI selectively engages its target within the complex environment of a whole-cell proteome, rather than indiscriminately alkylating all available cysteines.

Step-by-Step Methodology:

• Lysate Preparation: Lyse target-expressing cells (e.g., HEK293T) in native lysis buffer. Clarify by centrifugation and adjust protein concentration to 2 mg/mL.

• Competitive Pre-incubation: Treat 100 µL of lysate with DMSO (vehicle) or the TCI (1 µM and 10 µM) for 1 hour at 37°C.

• Probe Labeling: Add a broad-spectrum reactive cysteine probe (e.g., Iodoacetamide-alkyne, 100 µM) to all samples for 1 hour to label all unoccupied reactive cysteines.

• Click Chemistry: Perform Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a biotin-azide or fluorophore-azide to the alkyne probe.

• Readout (In-gel Fluorescence or LC-MS/MS): Resolve proteins via SDS-PAGE.

  • Expected Result: The target protein band should show a dose-dependent decrease in fluorescence in the TCI-treated samples (indicating the TCI successfully blocked the site). The rest of the proteome bands should remain unchanged, proving high selectivity.

References

• Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: An Update Journal of Medicinal Chemistry (2019). URL:[Link]

• The Ascension of Targeted Covalent Inhibitors Journal of Medicinal Chemistry (2022). URL:[Link]

• Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry Journal of the American Chemical Society (2023). URL:[Link]

Covalent docking simulation protocols for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Application Note: Covalent Docking Simulation Protocols for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Mechanistic Rationale & Warhead Chemistry

The rational design of targeted covalent inhibitors (TCIs) requires a precise understanding of both the non-covalent scaffolding and the electrophilic warhead. The compound N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide represents a sophisticated TCI architecture.

The molecule is driven by two distinct functional domains:

• The Non-Covalent Scaffold: The 4-[benzyl(methyl)sulfamoyl]phenyl group acts as the primary recognition element. The benzyl group provides significant hydrophobic bulk for π−π stacking or Van der Waals interactions within a hydrophobic sub-pocket. Crucially, the methyl group on the sulfonamide nitrogen acts as a steric directing group, restricting the conformational flexibility of the benzyl moiety and reducing the entropic penalty upon binding.

• The Covalent Warhead: The 2-chloroacetamide group is a classic electrophile. Unlike highly reactive iodoacetamides that often lead to off-target toxicity, alpha-chloroacetamides offer a balanced reactivity profile [1]. They require precise non-covalent pre-organization within the binding pocket to undergo an SN​2 nucleophilic substitution with a target cysteine thiolate.

Understanding this causality is critical: the docking protocol must successfully model the non-covalent pre-organization before simulating the irreversible SN​2 bond formation.

Fig 1. SN2 nucleophilic substitution pathway for chloroacetamide and cysteine.

Computational Workflow Architecture

To accurately model this interaction, we utilize a "mutate-and-dock" approach (e.g., Schrödinger CovDock). This methodology prevents steric clashes during the initial conformational search by temporarily mutating the reactive cysteine to alanine, docking the ligand non-covalently, and subsequently rebuilding the cysteine to form the thioether bond [2].

Fig 2. Computational workflow for covalent docking and MD refinement.

Detailed Step-by-Step Protocol

System Initialization and Ligand Preparation

• Objective: Generate energy-minimized 3D conformations with correct protonation states.

• Causality: The tertiary sulfonamide oxygens and the amide N-H of the chloroacetamide must be correctly oriented to act as hydrogen bond acceptors and donors, respectively. Incorrect tautomers will cause the pre-reactive docking phase to fail.

• Procedure:

  • Input the SMILES string of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide into LigPrep.

  • Utilize Epik to generate possible ionization states at physiological pH ( 7.4±1.0 ).

  • Retain the specified stereochemistry (if applicable) and minimize the ligand using the OPLS4 force field.

Receptor Preparation and Reactive Site Definition

• Objective: Optimize the hydrogen bond network and define the nucleophile.

• Causality: The pKa​ of the target cysteine is highly dependent on its microenvironment. The surrounding residues must be optimized to stabilize the leaving chloride ion during the SN​2 transition state[4].

• Procedure:

  • Import the target protein structure into the Protein Preparation Wizard.

  • Assign bond orders, add hydrogens, and create zero-order bonds to metals (if a zinc-coordinating cysteine is targeted).

  • Optimize the H-bond network using PROPKA at pH 7.4.

  • Perform a restrained minimization (heavy atom RMSD convergence to 0.3 Å).

Covalent Docking Execution (Schrödinger CovDock)

• Objective: Simulate the SN​2 reaction and calculate the Apparent Affinity.

• Causality: Standard non-covalent docking cannot account for the geometric constraints of a covalent bond. CovDock evaluates the non-covalent pre-organization (GlideScore) and the stability of the final covalent adduct (Prime Energy) to ensure the reaction is thermodynamically favorable [3].

• Procedure:

  • Open the CovDock panel and select the prepared protein.

  • Define the reactive residue by selecting the target Cysteine (e.g., Cys132).

  • Set the Reaction Type to Nucleophilic Substitution .

  • Select the ligand and define the reactive atom as the alpha-carbon of the 2-chloroacetamide group.

  • Run the docking protocol using the "Pose Prediction" mode for high-accuracy minimization using the VSGB2.0 implicit solvent model [2].

Post-Docking Validation & MD Simulation

• Objective: Assess the dynamic stability of the covalent complex in explicit solvent.

• Causality: Implicit solvent models (VSGB2.0) may overestimate the strength of exposed hydrogen bonds. A 100 ns Molecular Dynamics (MD) simulation in explicit water verifies that the benzyl group remains stably anchored in its hydrophobic pocket after the covalent bond restricts the ligand's degrees of freedom.

• Procedure:

  • Export the top-scoring CovDock pose to Desmond.

  • Solvate the system in an SPC water box with a 10 Å buffer.

  • Neutralize the system with Na+/Cl− ions and simulate for 100 ns under NPT ensemble conditions (300 K, 1.013 bar).

Quantitative Metrics & Scoring

To accurately evaluate the docking results, quantitative data must be extracted and compared against known benchmarks. Table 1 outlines why chloroacetamide was chosen over other warheads, and Table 2 details the scoring metrics used to validate the pose.

Table 1: Comparative Reactivity Profiles for Covalent Warheads

Warhead Type	Reaction Mechanism	Relative Reactivity	Selectivity Profile
Iodoacetamide	SN​2 Substitution	Very High	Low (Prone to off-target alkylation)
Chloroacetamide	SN​2 Substitution	Moderate	High (Requires pre-organization)
Acrylamide	Michael Addition	Low to Moderate	High (Highly dependent on Cys pKa​ )

Table 2: CovDock Scoring Function Components

Metric	Description	Utility in Protocol
GlideScore	Non-covalent docking score of the pre-reactive pose.	Evaluates initial binding affinity before bond formation.
Prime Energy	Energy of the minimized covalent complex (VSGB2.0).	Assesses steric and electrostatic stability of the adduct.
Apparent Affinity	Combined score: GlideScore + Prime Energy terms.	Primary metric for ranking and selecting covalent poses.

Self-Validating Systems and Quality Control

Trustworthiness in computational protocols requires built-in self-validation. To ensure the results for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide are not false positives driven by force-field artifacts, implement the following control loop:

• The Decoy Test: Run a parallel docking simulation using a non-reactive analog (e.g., replacing the chlorine atom with a methyl group to form a propanamide). If the non-reactive analog fails to achieve a favorable GlideScore in a standard non-covalent docking run, it validates that the binding event is heavily dependent on the covalent warhead's geometry rather than purely non-covalent scaffolding.

• Pre- vs. Post-Reaction RMSD: Calculate the Root Mean Square Deviation (RMSD) of the non-covalent scaffold (the benzyl(methyl)sulfamoyl phenyl core) before and after covalent bond formation. An RMSD shift of >2.0 Å indicates that the SN​2 reaction induces unrealistic structural strain, suggesting the pose is an artifact. A valid pose will show minimal structural distortion upon bond formation.

References

• Source: MDPI (Molecules)
• CovDock - Schrödinger Source: Schrödinger Technical Documentation URL
• Source: PMC (National Institutes of Health)
• Source: PMC (National Institutes of Health)

Application Note: Mass Spectrometry Analysis of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Cysteine Adducts

Executive Summary & Mechanistic Rationale

The development of targeted covalent inhibitors (TCIs) relies heavily on the precise characterization of protein-ligand adducts. The compound N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide represents a specialized electrophilic probe. It features a sulfonamide-based scaffold—often utilized to direct molecules toward specific metalloenzymes like carbonic anhydrases —coupled with a mildly reactive 2-chloroacetamide warhead.

Causality of the Reaction: Chloroacetamides react with nucleophilic amino acids, predominantly the thiolate anion of cysteine, via an SN2 (bimolecular nucleophilic substitution) mechanism. The reaction results in the displacement of a chloride leaving group and the formation of a highly stable, irreversible thioether bond. Mass spectrometry (MS) is the gold standard for validating this biophysical engagement because the covalent modification imparts a permanent, predictable mass shift to the target protein .

Quantitative Mass Shift Calculation

To accurately detect the adduct, the exact monoisotopic mass shift (ΔM) must be calculated by subtracting the mass of the leaving group (HCl) from the intact probe.

• Chemical Formula of Probe: C₁₆H₁₇ClN₂O₃S

• Monoisotopic Mass of Probe: 352.0648 Da

• Leaving Group (HCl): 35.9767 Da

• Covalent Adduct Formula: C₁₆H₁₆N₂O₃S

• Exact Mass Shift (ΔM): +316.0882 Da

Analytical Strategy & Workflow

To build a self-validating analytical system, the workflow is divided into two orthogonal MS approaches:

• Intact Protein LC-MS (Top-Down): Confirms the 1:1 binding stoichiometry and calculates the overall target occupancy based on the law of mass action .

• Peptide Mapping LC-MS/MS (Bottom-Up): Localizes the exact site of modification to a specific cysteine residue via proteolytic digestion and tandem mass spectrometry.

Workflow for intact mass and peptide mapping analysis of covalent adducts.

Step-by-Step Experimental Protocols

Protocol A: Covalent Labeling & Intact Mass Analysis

Self-Validation Checkpoint: Always run a DMSO (vehicle) control in parallel to establish the baseline mass of the unmodified protein.

• Protein Preparation: Dilute the recombinant target protein to 5 µM in 50 mM HEPES buffer (pH 7.5). Causality: A slightly basic pH (7.5) is required to ensure a sufficient fraction of the target cysteine is in its reactive thiolate (S⁻) state.

• Inhibitor Incubation: Add the chloroacetamide probe to a final concentration of 50 µM (10-fold molar excess). Include a time-course (0, 15, 60, and 120 minutes) to kinetically validate specific binding versus non-specific aggregation.

• Acidic Quenching: Quench the reaction at each time point by adding Formic Acid (FA) to a final concentration of 1% (v/v). Causality: Dropping the pH below 4.0 rapidly protonates the thiolate back to a thiol (SH), instantly halting the SN2 reaction and preserving the kinetic snapshot.

• LC-MS Acquisition: Inject 2 µL onto a C4 reverse-phase column coupled to a high-resolution Q-TOF or Orbitrap mass spectrometer.

• Deconvolution: Use deconvolution software (e.g., BioPharma Finder or MaxEnt1) to convert the multiply charged envelope into a zero-charge mass spectrum. Look for the distinct +316.09 Da mass shift.

Protocol B: Bottom-Up Peptide Mapping (Site Localization)

Self-Validation Checkpoint: Use an orthogonal alkylating agent to prevent false-positive site assignments.

• Denaturation & Reduction: Take 20 µL of the quenched adduct (from Protocol A) and add Urea to a final concentration of 6 M. Add Tris(2-carboxyethyl)phosphine (TCEP) to 5 mM and incubate at 37°C for 30 minutes. Causality: TCEP is used instead of Dithiothreitol (DTT) because TCEP lacks thiol groups. DTT would competitively react with any residual chloroacetamide probe, skewing the results.

• Orthogonal Alkylation (Critical Step): Add N-ethylmaleimide (NEM) to a final concentration of 20 mM and incubate in the dark for 30 minutes. Causality: Standard proteomics protocols use iodoacetamide (IAM) to block unreacted cysteines. However, IAM can cause artifactual modifications . More importantly, because our probe is a chloroacetamide, blocking with NEM (+125.0477 Da) instead of a standard acetamide provides a distinctly different chemical modification, ensuring zero algorithmic ambiguity during MS/MS database searching.

• Digestion: Dilute the urea concentration to <1 M using 50 mM Ammonium Bicarbonate. Add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio. Incubate overnight at 37°C.

• Desalting: Acidify the digest with 1% TFA and desalt using C18 StageTips. Dry and resuspend in 0.1% FA.

MS/MS fragmentation pathway via HCD generating diagnostic b- and y-ions.

Data Presentation & Interpretation

During LC-MS/MS analysis, the mass spectrometer isolates the intact peptide (MS1) and fragments it (MS2) using Higher-energy C-trap Dissociation (HCD). Causality: HCD is preferred because it efficiently cleaves the peptide backbone to generate b- and y-ions while leaving the robust thioether bond of the chloroacetamide adduct intact, allowing precise localization of the modification.

Table 1: Expected MS1 m/z Shifts for Adducted Cysteine Peptides

To identify the modified peptide in the MS1 precursor scan, calculate the expected m/z shift based on the charge state of the peptide.

Charge State (z)	Base Peptide m/z (Unmodified)	Adduct Mass Shift (ΔM)	Expected m/z Shift (Δm/z)
+1	[M+H]⁺	+316.0882 Da	+316.0882 Th
+2	[M+2H]²⁺ / 2	+316.0882 Da	+158.0441 Th
+3	[M+3H]³⁺ / 3	+316.0882 Da	+105.3627 Th
+4	[M+4H]⁴⁺ / 4	+316.0882 Da	+79.0220 Th

Table 2: Standardized LC Gradient for Peptide Mapping

Self-Validating System: A slow, shallow gradient ensures baseline separation between the highly hydrophobic adducted peptide and the unmodified native peptide.

Time (min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in Acetonitrile)	Flow Rate (µL/min)
0.0	98	2	0.3
5.0	98	2	0.3
45.0	65	35	0.3
50.0	20	80	0.3
55.0	20	80	0.3
56.0	98	2	0.3
65.0	98	2	0.3

Database Search Parameters: When processing the RAW files (e.g., via Proteome Discoverer or MaxQuant), configure the search with the following dynamic modifications:

• Target Adduct: +316.0882 Da on Cysteine (Dynamic).

• Orthogonal Blocker: +125.0477 Da (NEM) on Cysteine (Static/Fixed).

• Missed Cleavages: Set to 2. Causality: The bulky sulfonamide-chloroacetamide adduct can sterically hinder trypsin if the modified cysteine is adjacent to an Arginine or Lysine residue.

References

• Electrophilic fragment screening using native mass spectrometry to identify covalent probes for surface cysteines - Australian Journal of Chemistry.[Link]

• Technologies for Direct Detection of Covalent Protein–Drug Adducts - MDPI (International Journal of Molecular Sciences).[Link]

• Reversible Covalent Inhibition: Desired Covalent Adduct Formation by Mass Action - ACS Chemical Biology.[Link]

• The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification - Journal of Proteome Research.[Link]

HPLC method development for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide quantification

Application Note: HPLC Method Development and Validation for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Quantification

Executive Summary

The compound N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (CAS: 879361-58-7) is a highly functionalized chemical building block frequently utilized in drug discovery, particularly in the synthesis of covalent inhibitors and targeted protein degraders (PROTACs) [1]. Its 2-chloroacetamide moiety acts as a reactive electrophile, while the benzyl(methyl)sulfamoyl group provides significant lipophilicity. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for its accurate quantification, grounded in the principles of ICH Q2(R1) guidelines.

Chemical Profiling & Rational Method Design

To develop a reliable chromatographic method, every parameter must be dictated by the analyte's physicochemical properties [2].

• Stationary Phase (Column) Selection: The molecule contains two aromatic rings (phenyl and benzyl) and a bulky sulfonamide linkage, making it highly lipophilic and non-ionic at standard pH ranges. A high-purity, end-capped C18 (Octadecylsilane) column is the logical choice, as retention will be driven entirely by hydrophobic interactions.

• Mobile Phase Causality: An isocratic mixture of Acetonitrile (MeCN) and Water is selected. Why Acetonitrile over Methanol? Acetonitrile possesses a lower viscosity and provides superior mass transfer kinetics for bulky aromatic compounds, resulting in lower system backpressure and sharper peaks [2].

• The Role of Formic Acid: Although the analyte is neutral, the silica support of the column contains residual silanol groups (-SiOH). At a neutral pH, these silanols can ionize (-SiO⁻) and cause secondary dipole-dipole interactions with the analyte, leading to peak tailing. Adding 0.1% Formic Acid (FA) lowers the pH to ~2.7, keeping silanols fully protonated and ensuring perfectly symmetrical peaks [2].

• Detection Wavelength: The para-substituted phenyl ring, flanked by a sulfonamide and an amide, creates a highly conjugated π→π∗ system. Detection at 254 nm provides a high signal-to-noise ratio while avoiding the baseline drift commonly seen at lower wavelengths (e.g., 210 nm) when using carboxylic acid additives.

Figure 1: Systematic workflow for RP-HPLC method development and validation.

Experimental Protocols

Reagents and Materials

• N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (Reference Standard, >99% purity)

• Acetonitrile (HPLC Grade)

• Ultrapure Water (18.2 MΩ·cm, Milli-Q)

• Formic Acid (LC-MS Grade)

Step-by-Step Preparation Methodologies

Step 1: Mobile Phase Preparation

• Channel A (Aqueous): Measure 1000 mL of Ultrapure Water. Add 1.0 mL of Formic Acid. Mix thoroughly and filter through a 0.22 µm nylon membrane. Degas via sonication for 10 minutes.

• Channel B (Organic): Measure 1000 mL of Acetonitrile. Add 1.0 mL of Formic Acid. Filter and degas as above.

Step 2: Standard Solution Preparation (Causality-Driven)

• Stock Solution (1.0 mg/mL): Weigh exactly 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve completely in 100% Acetonitrile. Note: The compound's high lipophilicity requires a strong organic solvent for initial dissolution.

• Working Standard (100 µg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask. Dilute to volume using a 50:50 MeCN:Water diluent.

  • Expert Insight: Never inject a sample dissolved in 100% strong solvent (MeCN) into a weaker mobile phase. The sample plug will travel faster than it can mix, causing the analyte to partition poorly at the column head, resulting in split or fronting peaks. Matching the diluent to the mobile phase focuses the analyte into a narrow band [2].

Chromatographic Conditions

Table 1: Optimized HPLC Parameters

Parameter	Specification
Column	C18, 150 mm × 4.6 mm, 5 µm (e.g., Waters XBridge)
Mobile Phase	Isocratic: 60% Channel B (MeCN) / 40% Channel A (Water)
Flow Rate	1.0 mL/min
Column Temperature	30 °C (Stabilizes retention times against ambient fluctuations)
Detection Wavelength	254 nm (UV/Vis or PDA)
Injection Volume	10 µL
Run Time	10.0 minutes

Method Validation & Self-Validating Systems

To ensure trustworthiness, this method must be validated according to ICH Q2(R1) guidelines [3]. A reliable analytical method is a self-validating system: it must prove its own operational competence before any unknown sample is quantified. This is achieved through System Suitability Testing (SST).

Table 2: System Suitability Testing (SST) Criteria

Parameter	Acceptance Criteria	Causality / Purpose
%RSD of Peak Area	≤ 2.0% (n=5 injections)	Proves injector precision and detector stability.
Tailing Factor (T)	≤ 1.5	Proves suppression of secondary silanol interactions.
Theoretical Plates (N)	≥ 2000	Proves column efficiency and proper band broadening control.

Specificity & Degradation Pathways

Specificity is the ability to assess the analyte unequivocally in the presence of impurities or degradants [3]. The 2-chloroacetamide group is an electrophile susceptible to hydrolysis at high pH or nucleophilic attack. Forced degradation studies (e.g., exposing the sample to 0.1 N NaOH) must be performed to ensure the resulting 2-hydroxyacetamide degradant does not co-elute with the main API peak.

Figure 2: Primary degradation and reactivity pathways requiring specificity validation.

Validation Summary Data

When executing the ICH Q2(R1) protocol, the following quantitative benchmarks should be achieved to declare the method validated for routine quality control or pharmacokinetic quantification [4].

Table 3: ICH Q2(R1) Method Validation Summary

Validation Parameter	Methodology	Acceptance Criteria
Linearity	5 concentration levels (25% to 150% of nominal 100 µg/mL).	Correlation coefficient ( R2 ) ≥ 0.999.
Accuracy (Recovery)	Spike standard into blank matrix at 50%, 100%, and 150%.	Mean recovery between 98.0% and 102.0%.
Repeatability	6 independent preparations at 100% concentration.	%RSD of calculated concentrations ≤ 2.0%.
Intermediate Precision	Different analyst, different day, same equipment.	Overall %RSD ≤ 2.0%; No significant statistical variance.
Robustness	Deliberate variations in Flow Rate (±0.1 mL/min), Temp (±2 °C).	SST criteria must still be met; %RSD ≤ 2.0%.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (1997). Practical HPLC Method Development, 2nd Edition. John Wiley & Sons. Retrieved from[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from[Link]

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics: Guidance for Industry. Retrieved from[Link]

Application Note: In Vivo Dosing Strategies and Vehicle Formulation for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Audience: Researchers, Scientists, and Pharmacokineticists in Covalent Drug Discovery Content Focus: Formulation Causality, In Vivo Pharmacokinetics, and Chemoproteomic Target Engagement

Executive Summary & Chemical Profiling

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (CAS: 879361-58-7) is a prototypical mildly electrophilic covalent probe utilized in chemoproteomic screening and targeted covalent inhibitor (TCI) development. Chloroacetamides are privileged warheads in covalent drug discovery; they offer a highly tunable reactivity window that is sufficiently reactive to trap nucleophilic cysteines, yet mild enough to avoid the widespread proteomic toxicity typically associated with highly reactive iodoacetamides[1].

However, the physicochemical profile of this specific compound—characterized by dual hydrophobic aromatic rings (benzyl and phenyl) and a lack of ionizable centers at physiological pH—renders it highly lipophilic and practically insoluble in standard aqueous buffers. This application note provides a self-validating, step-by-step guide to formulating this compound for in vivo administration, detailing the causality behind vehicle selection and the subsequent validation of target engagement via Activity-Based Protein Profiling (ABPP).

The Causality of Vehicle Selection

Administering a lipophilic covalent probe in vivo requires a delicate balance between compound solubilization and vehicle tolerability. Aqueous buffers will cause immediate precipitation, while excessive organic solvents will induce severe localized toxicity and alter the physiological baseline of the animal model.

We recommend a multi-component co-solvent system: 5% DMSO / 40% PEG400 / 5% Tween-80 / 50% Saline [2].

• DMSO (5%): Acts as the primary solvent to disrupt the crystal lattice of the compound. Causality: Keeping DMSO ≤5% prevents acute hepatotoxicity and behavioral artifacts in murine models.

• PEG400 (40%): A hydrophilic polymer that acts as a co-solvent. Causality: PEG400 forms a hydration sphere around the hydrophobic probe, preventing it from crashing out of solution when introduced to the aqueous bloodstream.

• Tween-80 (5%): A non-ionic surfactant. Causality: Reduces surface tension and prevents micelle aggregation, ensuring the compound remains in a fine, bioavailable suspension.

• Saline (50%): The bulk aqueous phase. Causality: Ensures the final formulation is isotonic with murine plasma, preventing osmotic shock upon injection.

Pharmacokinetics & Dosing Rationale

Covalent probes exhibit non-equilibrium pharmacokinetics. Unlike reversible inhibitors that require sustained plasma concentrations ( Cmax​ > IC50​ ) to maintain efficacy, covalent inhibitors rely on the rate of inactivation ( kinact​/KI​ ).

• Route of Administration: Intraperitoneal (IP) or Intravenous (IV) dosing is strictly preferred over Oral (PO) gavage. Causality: Oral administration routes subject the electrophilic chloroacetamide to rapid first-pass metabolism, where the warhead is prematurely neutralized by abundant hepatic glutathione (GSH)[3].

• Dosing Window: A single IP dose (e.g., 10–30 mg/kg) followed by a 2 to 4-hour incubation is typically sufficient. Once the covalent bond is formed, target engagement is permanent until the protein is naturally degraded, rendering long-term systemic exposure unnecessary.

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Multi-Stage Vehicle Formulation

This protocol is a self-validating system: visual inspection at each discrete step ensures the thermodynamic stability of the formulation.

• Weighing: Weigh the desired amount of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide into a sterile glass vial.

• Primary Solubilization: Add the required volume of DMSO (5% of final volume). Vortex vigorously and sonicate in a water bath at 37°C for 5 minutes.

  • Validation Check: The solution must be optically clear. Any turbidity indicates incomplete lattice disruption.

• Co-solvent Addition: Add PEG400 (40% of final volume). Vortex for 2 minutes.

• Surfactant Addition: Add Tween-80 (5% of final volume). Vortex for 1 minute.

• Aqueous Titration (Critical Step): Add 0.9% Saline (50% of final volume) dropwise while continuously vortexing the vial.

  • Causality: Rapid addition of the aqueous phase causes localized supersaturation, leading to irreversible nucleation and precipitation of the lipophilic probe. Dropwise addition ensures uniform micelle formation.

Caption: Step-wise formulation workflow for lipophilic chloroacetamide probes. Max width: 760px.

Protocol B: In Vivo Administration & Perfusion

• Administration: Administer the formulated compound IP to C57BL/6 mice at a dosing volume of 10 mL/kg.

• Incubation: Allow 2 to 4 hours for systemic circulation and covalent target labeling.

• Euthanasia: Euthanize the animal via CO₂ asphyxiation.

• Cardiac Perfusion (Critical Step): Immediately perfuse the animal with 20 mL of ice-cold PBS via the left ventricle.

  • Causality: Blood contains high concentrations of serum albumin, which possesses a highly reactive, solvent-exposed cysteine (Cys34). Failure to perfuse will result in massive off-target labeling during tissue lysis, generating false-positive chemoproteomic noise.

• Harvest: Resect the target tissue and snap-freeze in liquid nitrogen.

Protocol C: Ex Vivo Target Engagement via ABPP

To prove the chloroacetamide reached its target in vivo, we utilize competitive Activity-Based Protein Profiling (ABPP)[4].

• Lysis: Homogenize the frozen tissue in PBS containing 0.1% NP-40 and protease inhibitors (strictly avoid DTT or EDTA). Centrifuge at 100,000 x g to isolate the soluble proteome.

• Competitive Labeling: Incubate 1 mg/mL of the proteome with 1 µM of a broad-spectrum alkyne-functionalized iodoacetamide (IA-alkyne) probe for 1 hour at room temperature.

  • Validation Check: If the in vivo chloroacetamide successfully bound the target cysteine, it will sterically and chemically block the IA-alkyne from binding that specific site.

• Click Chemistry: Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) by adding an azide-fluorophore (e.g., Rhodamine-azide), TCEP, TBTA, and CuSO₄.

• Analysis: Resolve proteins via SDS-PAGE and scan for in-gel fluorescence. A reduction in fluorescent band intensity compared to a vehicle-treated control confirms in vivo target engagement.

Caption: Competitive Activity-Based Protein Profiling (ABPP) workflow for verifying in vivo covalent target engagement.

Quantitative Data Summary

The following table summarizes the expected formulation stability and pharmacokinetic implications for chloroacetamide probes utilizing the recommended protocols.

Parameter	Expected Value / Observation	Causality / Scientific Implication
Formulation Stability	> 24 hours at 25°C	The PEG400/Tween-80 micellar network prevents thermodynamic precipitation, allowing for stable batch dosing.
Plasma Protein Binding	> 95% Bound	High lipophilicity drives strong albumin binding. Perfusion (Protocol B, Step 4) is mandatory to prevent ex vivo artifacts.
Hepatic Clearance (PO)	High (Rapid GSH conjugation)	First-pass metabolism rapidly neutralizes the electrophile. IP/IV dosing is required to bypass immediate hepatic clearance.
Target Engagement Window	2 – 4 hours post-dose	Irreversible binding allows for target saturation before the compound is systemically cleared.

References

• Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Cellular Exposure to Chloroacetanilide Herbicides Induces Distinct Protein Destabilization Profiles Source: ACS Chemical Biology (ACS Publications) URL:[Link]

• Size-Dependent Target Engagement of Covalent Probes Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of STX-721, a Covalent, Potent, and Highly Mutant-Selective EGFR/HER2 Exon20 Insertion Inhibitor for the Treatment of Non-Small Cell Lung Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: NMR Spectroscopic Characterization of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Introduction & Scope

The structural elucidation of bifunctional small molecules requires a rigorous analytical approach. N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is a complex organic molecule featuring two highly reactive and electronically distinct moieties: a chloroacetamide group (often utilized as a covalent warhead in targeted therapeutics) and a benzyl(methyl)sulfamoyl group.

This application note provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed for researchers and drug development professionals. By detailing the causality behind solvent selection, acquisition parameters, and 2D correlation strategies, this guide ensures unambiguous structural verification.

Molecular Architecture & Predictive Chemical Shifts

Understanding the electronic environment of the molecule is the first step in predicting its NMR profile. The molecule consists of three isolated spin systems, which dictates our analytical strategy:

• The Central Phenyl Ring: Flanked by an amide (-NHCO-) and a sulfonamide (-SO₂-), this 1,4-disubstituted ring creates a classic AA'BB' spin system. Because the sulfonamide is strongly electron-withdrawing, the aromatic protons ortho to the -SO₂- group are deshielded and shifted further downfield (~7.75 ppm) compared to those ortho to the amide (~7.65 ppm).

• The Chloroacetamide Moiety: The methylene group (-CH₂-Cl) is isolated between a carbonyl and an electronegative chlorine atom. Lacking adjacent protons, it appears as a sharp singlet. Its proximity to chlorine significantly deshields the carbon, pushing its ¹³C resonance to ~43.5 ppm.

• The Benzyl(methyl)sulfamoyl Moiety: The tertiary sulfonamide nitrogen lacks a proton, preventing spin-spin coupling. Consequently, both the N-methyl and the benzyl methylene protons appear as distinct singlets.

Expertise Insight: In ¹H NMR, the chloroacetyl methylene (~4.30 ppm) and the benzyl methylene (~4.15 ppm) often appear in close proximity. While their integration (2H each) is identical, their distinct carbon chemical shifts make 2D heteronuclear experiments indispensable for unambiguous assignment[1].

Experimental Workflow: Sample Preparation & Acquisition

A high-fidelity NMR spectrum is entirely dependent on meticulous sample preparation. Particulates or paramagnetic impurities distort the magnetic field homogeneity, leading to broad peaks and poor resolution, as highlighted in [2].

Phase 1: Sample Preparation (Self-Validating Protocol)

• Mass Optimization: Accurately weigh 10–15 mg of the compound for ¹H NMR. For ¹³C NMR, which suffers from low natural abundance (1.1%), increase the mass to 25–30 mg to ensure an adequate signal-to-noise ratio[3].

• Solvent Selection: Dissolve the sample in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d₆).

  • Causality: DMSO-d₆ is selected over CDCl₃ due to the polar nature of the sulfonamide. Crucially, DMSO strongly hydrogen-bonds with the amide proton, significantly reducing its chemical exchange rate with trace water. This allows the NH resonance to be observed clearly at ~10.5 ppm, a critical marker for structural integrity[4].

• Filtration & Transfer: Pass the solution through a glass wool plug housed in a Pasteur pipette directly into a high-quality 5 mm NMR tube.

  • Validation Check: Ensure the solvent column height is precisely 4.0–5.0 cm. Volumes outside this range will disrupt the active volume within the spectrometer's RF coil, causing shimming failures[3].

Phase 2: Instrument Tuning & Acquisition

• Locking and Shimming: Insert the sample into a 400 MHz or 500 MHz spectrometer. Lock onto the deuterium resonance of DMSO-d₆. Shim the Z-axis gradients.

  • Validation Check: Shimming is successful only when the residual DMSO-d₆ pentet (2.50 ppm) achieves a peak width at half-height (FWHM) of <1.0 Hz.

• ¹H NMR Acquisition: Execute a standard 90° single-pulse sequence (e.g., zg30).

  • Causality: Set the relaxation delay (D1) to at least 2.0 seconds. The isolated methyl and methylene groups possess longer longitudinal relaxation times (T₁). A sufficient D1 ensures that these protons fully relax between pulses, guaranteeing accurate quantitative integration[1].

• Integration Validation: Before proceeding to ¹³C or 2D NMR, process the ¹H spectrum. Normalize the integration of the N-methyl singlet to exactly 3.00. The total spectral integration must sum to exactly 17 protons . A deviation indicates either incomplete relaxation or the presence of impurities.

Data Presentation & Spectral Assignments

The following tables summarize the predicted quantitative data for the target molecule, derived from its electronic environment and established structural heuristics.

Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment / Structural Origin
~10.50	Singlet (br)	-	1H	Amide NH (Hydrogen-bonded in DMSO)
~7.75	Doublet	8.8	2H	Central Ar-H (ortho to -SO₂-)
~7.65	Doublet	8.8	2H	Central Ar-H (ortho to -NHCO-)
~7.30 - 7.35	Multiplet	-	5H	Benzyl Ar-H (ortho, meta, para)
~4.30	Singlet	-	2H	Chloroacetyl -CH₂-Cl
~4.15	Singlet	-	2H	Benzyl -CH₂-Ph
~2.60	Singlet	-	3H	Sulfonamide N-CH₃

Table 2: Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (ppm)	Carbon Type	Assignment / Structural Origin
~165.5	Quaternary (C=O)	Chloroacetamide Carbonyl
~142.0	Quaternary (Ar-C)	Central Phenyl (attached to NH)
~138.0	Quaternary (Ar-C)	Benzyl Phenyl (ipso-carbon)
~132.5	Quaternary (Ar-C)	Central Phenyl (attached to SO₂)
~128.5, 127.5, 127.0	Methine (Ar-CH)	Benzyl Phenyl (meta, ortho, para)
~128.0	Methine (Ar-CH)	Central Phenyl (ortho to SO₂)
~119.0	Methine (Ar-CH)	Central Phenyl (ortho to NH)
~53.5	Methylene (CH₂)	Benzyl -CH₂-Ph
~43.5	Methylene (CH₂)	Chloroacetyl -CH₂-Cl
~34.5	Methyl (CH₃)	Sulfonamide N-CH₃

2D NMR Strategies for Unambiguous Assignment

To achieve full regulatory compliance or publication-quality characterization, 1D NMR must be supplemented with 2D techniques, as outlined in[1].

• ¹H-¹H COSY (Correlation Spectroscopy): Utilized to validate the AA'BB' system of the central phenyl ring. The doublet at ~7.75 ppm will exhibit a strong off-diagonal cross-peak with the doublet at ~7.65 ppm, confirming their ortho-relationship.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Resolves the overlap ambiguity of the two methylene singlets. The ¹H signal at ~4.30 ppm will correlate directly to the ¹³C signal at ~43.5 ppm (Chloroacetyl), while the ¹H signal at ~4.15 ppm correlates to ~53.5 ppm (Benzyl).

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is the most critical experiment for this molecule. Because the molecule consists of three isolated spin systems separated by heteroatoms (N, S, O), HMBC bridges these gaps via 2-bond and 3-bond correlations to quaternary carbons. For instance, the amide NH (~10.50 ppm) will show a 2-bond correlation to the carbonyl (~165.5 ppm) and a 3-bond correlation to the central phenyl C1 (~142.0 ppm), unambiguously proving the regiochemistry of the covalent linkage[1].

Structural Validation Workflow

The logical progression of the experiments described above is visualized in the workflow below.

Figure 1: Strategic 1D and 2D NMR workflow for the structural elucidation of small organic molecules.

References

• Organomation. "NMR Sample Preparation: The Complete Guide." Available at:[Link]

• ALWSCI. "How To Prepare And Run An NMR Sample." Available at:[Link]

• Emery Pharma. "A Step-By-Step Guide to 1D and 2D NMR Interpretation." Available at:[Link]

Sources

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• 2. organomation.com [organomation.com]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Welcome to the technical support guide for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide. This document provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address solubility challenges in both dimethyl sulfoxide (DMSO) and aqueous-based media. Our goal is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols required to achieve desired concentrations for their experiments.

Understanding the Molecule: A Structural Perspective on Solubility

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is a molecule with distinct structural features that govern its solubility. The presence of multiple aromatic rings (benzyl and phenyl groups) contributes to its significant hydrophobicity, making it inherently difficult to dissolve in water. The sulfonamide and chloroacetamide moieties introduce polarity, but this is often insufficient to overcome the molecule's lipophilic nature. Consequently, this compound is classified as poorly water-soluble.[1][2] Understanding these characteristics is the first step in designing an effective solubilization strategy.

Part 1: Troubleshooting in Dimethyl Sulfoxide (DMSO)

DMSO is a powerful, polar aprotic solvent capable of dissolving a wide array of organic compounds, making it a common first choice for preparing high-concentration stock solutions.[3][4] However, issues can still arise.

Frequently Asked Questions (FAQs) - DMSO

Q1: I've added the calculated amount of DMSO, but my compound isn't dissolving completely. What's the first thing I should check?

A1: The most common culprits are insufficient agitation and solvent quality.[5][6]

• Solvent Purity: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5][7] Water contamination can significantly reduce its solvating power for hydrophobic compounds. Always use a fresh, sealed bottle of anhydrous or high-purity grade DMSO.[5][6]

• Agitation: Ensure the mixture is being agitated vigorously. Simple inversion is often not enough. Vortexing for several minutes is a standard and effective practice.[5]

Q2: My compound was fully dissolved in DMSO, but after a day, I see crystals or a precipitate. Why did this happen?

A2: This phenomenon, known as precipitation from a stock solution, is typically caused by a few factors:

• Temperature Fluctuations: If the solution was prepared at room temperature or with gentle heating and then stored at a lower temperature (e.g., 4°C or -20°C), the solubility limit can be exceeded, causing the compound to crystallize out.[5]

• Supersaturation: You may have created a supersaturated solution, which is inherently unstable. Over time, the compound will revert to its more stable, less soluble crystalline form. It is often recommended to use freshly prepared solutions.[5]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing DMSO stock solutions can promote crystallization. Once crystals form, they can be very difficult to redissolve.[5]

Q3: Can I heat the DMSO to dissolve my compound?

A3: Yes, gentle heating is a common and effective technique to increase the dissolution rate and solubility.[5][8] However, this must be done with caution. It is critical to first assess the thermal stability of your compound. Excessive heat can cause degradation. A controlled approach using a water bath at 30-40°C is recommended.[5]

Troubleshooting Workflow for DMSO Solubility

This workflow provides a systematic approach to dissolving N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide in DMSO.

Caption: Effect of pH on the solubility of a sulfonamide.

Protocol 3: Cyclodextrin Complexation

This protocol uses HP-β-CD to form a soluble inclusion complex.

Objective: To enhance aqueous solubility through the formation of a drug-cyclodextrin complex.

Materials:

• N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Target aqueous medium (e.g., deionized water or PBS)

Procedure:

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your aqueous medium. A 10-20% (w/v) solution is a good starting point.

• Add Compound: Add an excess amount of the solid compound to the HP-β-CD solution.

• Complexation: Stir the mixture vigorously at room temperature for 24-48 hours. This extended time is necessary to ensure the equilibrium of complex formation is reached.

• Remove Undissolved Compound: Filter the solution through a 0.22 µm syringe filter to remove any remaining undissolved solid.

• Determine Concentration: Measure the concentration of the dissolved compound in the filtrate using a validated analytical method.

Caption: Formation of a soluble drug-cyclodextrin inclusion complex.

Summary of Solubility Enhancement Techniques

Technique	Principle of Action	Advantages	Considerations
Co-solvency	Reduces solvent polarity, making it more favorable for hydrophobic compounds.	[9][10] Simple to prepare; can significantly increase solubility.	[11] Co-solvent may have biological effects; potential for precipitation upon high dilution.
pH Adjustment	Ionizes the compound to a more soluble salt form.	[2][12] Can lead to a very large increase in solubility; cost-effective.	Only effective for ionizable compounds; requires careful pH control.
Cyclodextrins	Encapsulates the hydrophobic molecule within a soluble host.	[13][] Biocompatible; can improve stability and bioavailability.	[13][15] Can be expensive; requires a 1:1 or higher molar ratio, which may not be feasible for high-dose compounds.

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Yadav, P. S., Kumar, V., Singh, U. P., Bhat, H. R., & Mazumder, B. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(11), 20-30. [Link]

• Popa, G., Șalaru, D. L., Trifanov, C. A., & Vasincu, D. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 633. [Link]

• Sharma, D., Saini, S., Rana, S., Singh, M., & Kumar, S. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 100-108. [Link]

• Singh, R., Bharti, N., Madan, J., & Hiremath, S. N. (2017). Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. MOJ Bioequivalence & Bioavailability, 3(2), 00032. [Link]

• Wikipedia contributors. (2024). Cosolvent. Wikipedia. [Link]

• Kumar, L. (2011). Methods to boost solubility. International Journal of Scientific and Research Publications, 1(1). [Link]

• Agno Pharmaceuticals. (n.d.). Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. Agno Pharmaceuticals. [Link]

• de Azevedo, M. B. M., de Matos, J. d. S. R., & de Souza, J. (2012). Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Brazilian Journal of Pharmaceutical Sciences, 48(4), 607-621. [Link]

• Larsen, K. L., Østergaard, J., & Jensen, H. (2019). Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. Molecular Pharmaceutics, 16(2), 539-546. [Link]

• Wisdomlib. (2025). Co-solvency: Significance and symbolism. Wisdomlib. [Link]

• Jeliński, T., Przybyłek, M., & Cysewski, P. (2019). Optimization, thermodynamic characteristics and solubility predictions of natural deep eutectic solvents used for sulfonamide dissolution. International Journal of Pharmaceutics, 570, 118682. [Link]

• Babu, P. S., & Kumar, A. (2009). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Asian Journal of Pharmaceutics, 3(2). [Link]

• Wikipedia contributors. (2024). Chloroacetamide. Wikipedia. [Link]

• ResearchGate. (2014). DMSO wont dilute my pure compound. How to solve this? ResearchGate. [Link]

• Patel, K., & Patel, N. (2021). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Journal of Pharmaceutical Sciences and Research, 13(1), 1-8. [Link]

• Study.com. (2021). Identifying the Qualitative Effect of Changes in pH on the Solubility of a Salt. Study.com. [Link]

• Loftsson, T., & Jónsdóttir, S. (2006). The effect of different pH-adjusting acids on the aqueous solubility of carvedilol, a weakly basic drug. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 61(10), 875-877. [Link]

• Reddit. (2022). How to tackle compound solubility issue. Reddit. [Link]

• Tetko, I. V., Tanchuk, V. Y., Kasheva, T. N., & Villa, A. E. (2006). In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions. Current Computer-Aided Drug Design, 2(1), 1-22. [Link]

• ResearchGate. (2010). (PDF) N-[4-(Benzylsulfamoyl)phenyl]acetamide. ResearchGate. [Link]

• ResearchGate. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. ResearchGate. [Link]

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• 2. wjbphs.com [wjbphs.com]
• 3. In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 12. chemistrystudent.com [chemistrystudent.com]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs - MedCrave online [medcraveonline.com]

Technical Support Center: Troubleshooting Low Yield in N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Synthesis

Welcome to the technical support guide for the synthesis of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide. This document is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this specific chemical synthesis, with a primary focus on addressing issues of low yield. Our approach is rooted in established chemical principles and field-proven insights to ensure you can confidently optimize your experimental outcomes.

Synthesis Overview: The Chloroacetylation of a Sulfonamide

The synthesis of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide involves the N-acylation of the precursor amine, 4-(benzyl(methyl)sulfamoyl)aniline, with chloroacetyl chloride. This reaction is a nucleophilic acyl substitution where the amino group of the sulfonamide attacks the electrophilic carbonyl carbon of chloroacetyl chloride. The presence of a base is typically required to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.[1][2]

Reaction Scheme

Caption: General reaction scheme for the synthesis of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide.

Troubleshooting Low Yield: A Root Cause Analysis

Low yield is a frequent challenge in organic synthesis. The following sections are structured in a question-and-answer format to directly address specific issues you might encounter.

Reagent Quality and Stoichiometry

Q1: I'm seeing a significant amount of unreacted 4-(benzyl(methyl)sulfamoyl)aniline in my post-reaction analysis (TLC/LC-MS). What's the likely cause?

A1: This is often due to issues with the chloroacetyl chloride or improper stoichiometry.

• Degradation of Chloroacetyl Chloride: Chloroacetyl chloride is highly susceptible to hydrolysis from atmospheric moisture.[1][3] This degradation forms chloroacetic acid, which is unreactive under these conditions.

  • Solution: Always use freshly opened or distilled chloroacetyl chloride.[2] Ensure all glassware is thoroughly dried, and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[3]

• Insufficient Acylating Agent: Using too little chloroacetyl chloride will naturally leave some starting amine unreacted.

  • Solution: It is common practice to use a slight excess of chloroacetyl chloride (e.g., 1.1 to 1.2 equivalents) to ensure the complete consumption of the starting amine.[2]

Q2: My reaction is sluggish and I'm still seeing starting material after an extended period. Could my base be the problem?

A2: Yes, the choice and quality of the base are critical. The base's primary role is to scavenge the HCl produced.[2] If the HCl is not effectively neutralized, it can protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

• Inappropriate Base Strength: A base that is too weak may not effectively neutralize the HCl as it is formed.

  • Solution: Tertiary amines like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are commonly used.[3] For less reactive amines, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) could be considered.[4]

• Base Degradation: Amines can degrade over time. Ensure your base is pure and dry.

Reaction Conditions

Q3: I'm observing the formation of multiple byproducts, leading to a low yield of the desired product. How can I minimize these side reactions?

A3: The formation of byproducts is often related to the reaction temperature and the rate of addition of the acylating agent.[5]

• Exothermic Reaction: The reaction between an amine and an acyl chloride is often highly exothermic.[5][6] Running the reaction at too high a temperature can lead to side reactions and decomposition.

  • Solution: The addition of chloroacetyl chloride should be performed at a reduced temperature, typically 0 °C, using an ice bath.[1][2] The acyl chloride should be added dropwise to maintain control over the reaction exotherm.[1] After the addition is complete, the reaction can be allowed to slowly warm to room temperature.[2]

• Double Acylation: While less common with secondary sulfonamides, it's a possibility if reaction conditions are too harsh.

  • Solution: Controlled, slow addition of the acylating agent at low temperatures helps to prevent over-acylation.[7]

Parameter	Problematic Condition	Recommended Condition	Rationale
Temperature	> Room Temperature during addition	0 °C during addition, then warm to RT	Controls exotherm, minimizes side reactions[2][5]
Solvent	Protic or wet solvents	Anhydrous aprotic solvents (e.g., DCM, THF)	Prevents hydrolysis of chloroacetyl chloride[3]
Atmosphere	Open to air	Inert (Nitrogen or Argon)	Excludes moisture[3]

Workup and Purification

Q4: My crude yield is low, and I suspect I'm losing product during the workup. What are the best practices for isolation?

A4: Product loss during workup can be significant if not performed correctly.

• Aqueous Quench: The reaction is typically quenched with water or a dilute acid to neutralize any remaining base and wash away salts.[8]

• Extraction: The product should be extracted into a suitable organic solvent like ethyl acetate or dichloromethane.[8] Perform multiple extractions to ensure complete recovery of the product from the aqueous layer.

• Washing: The organic layer should be washed sequentially with a dilute acid (e.g., 1M HCl) to remove any remaining amine base, followed by a saturated sodium bicarbonate solution to remove any chloroacetic acid, and finally with brine to remove residual water.[3]

• Drying and Concentration: The organic layer must be thoroughly dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄) before concentrating under reduced pressure.[1]

Q5: I'm having difficulty purifying my product by column chromatography, and the yield of pure product is poor.

A5: N-acylsulfonamides can sometimes be challenging to purify via silica gel chromatography due to their potential for decomposition on acidic silica.[7]

• Alternative Purification: Consider recrystallization as an alternative to chromatography.[1] Experiment with different solvent systems to find one that provides good crystal formation.

• Chromatography Optimization: If chromatography is necessary, consider using a deactivated silica gel or adding a small amount of a modifying agent like triethylamine to the mobile phase to prevent streaking and decomposition.[7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Process For The Preparation Of Chloroacetyl Chloride [fr.yufenggp.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Chloroacetamide-Based Covalent Inhibitors: Profiling N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Against Established Agents

Executive Summary

Covalent inhibitors have undergone a renaissance in drug discovery, offering distinct advantages in potency, duration of action, and the ability to target challenging proteins. Within this class, the chloroacetamide moiety has emerged as a versatile electrophilic "warhead," capable of forming stable, irreversible bonds with nucleophilic amino acid residues, most notably cysteine. The efficacy and selectivity of a chloroacetamide-based inhibitor, however, are not dictated by the warhead alone. The scaffold to which it is attached is paramount for directing the molecule to its intended target and ensuring a specific protein-inhibitor interaction prior to covalent modification.

This guide provides a comparative analysis of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, a molecule featuring a sulfonamide core, against other well-characterized chloroacetamide inhibitors. While specific experimental data for this particular sulfonamide-based compound is not extensively published, its structure allows for a robust, mechanism-based comparison to established agents targeting a diverse array of proteins, including Glutathione Peroxidase 4 (GPX4), Fibroblast Growth Factor Receptor (FGFR), and the TEAD transcription factors. We will dissect the mechanistic underpinnings of chloroacetamide inhibitors, compare the structural features that drive target selectivity, and provide standardized protocols for their evaluation.

The Chloroacetamide Warhead: A Primer on Covalent Inhibition

The chloroacetamide group is a reactive electrophile that primarily targets the thiol side chain of cysteine residues within protein binding pockets.[1][2] The mechanism of action is a classic bimolecular nucleophilic substitution (SN2) reaction.

Mechanism of Action:

• Reversible Binding: Initially, the inhibitor non-covalently and reversibly binds to the target protein's active or allosteric site. This interaction is governed by the inhibitor's scaffold, which engages in hydrogen bonding, hydrophobic, and electrostatic interactions with the protein surface.

• Covalent Attack: Once the inhibitor is correctly oriented, the deprotonated thiolate anion of a nearby cysteine residue performs a nucleophilic attack on the α-carbon of the chloroacetamide.

• Irreversible Bond Formation: This attack displaces the chlorine atom as a leaving group, resulting in the formation of a stable, irreversible thioether bond between the inhibitor and the protein.[2]

This covalent modification effectively and permanently inactivates the target protein. The key advantage is that this can achieve sustained target inhibition that outlasts the pharmacokinetic half-life of the drug itself. However, the inherent reactivity of the warhead necessitates careful scaffold design to minimize off-target reactions.[3]

Figure 1: General mechanism of covalent inhibition by a chloroacetamide warhead.

Structural and Mechanistic Profile: N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

While this specific molecule lacks a broad publication history, its structure is a composite of well-understood pharmacological motifs, allowing for a predictive analysis of its function.

• The Chloroacetamide Group: This is the reactive moiety, poised to covalently modify a target protein as described above.

• The Sulfonamide-Phenyl Core: This large, rigid scaffold is the primary determinant of target selectivity. Sulfonamides are a privileged structure in medicinal chemistry, known to bind to the active sites of numerous enzymes. The N-benzyl and N-methyl groups provide specific hydrophobic and steric features that would dictate the geometry of the binding pocket it can occupy. The overall structure is reminiscent of scaffolds designed to inhibit enzymes like carbonic anhydrases or certain kinases.

Hypothesized Target Profile: The rational design of this molecule suggests it is intended to target an enzyme with a catalytic or allosteric cysteine residue located within a binding pocket that can favorably accommodate the substituted sulfonamide group. The benzyl group, in particular, suggests a requirement for a relatively deep, hydrophobic pocket. Potential target classes could include certain proteases, kinases, or metabolic enzymes where sulfonamide scaffolds have previously shown affinity.

Comparative Analysis with Established Chloroacetamide Inhibitors

The versatility of the chloroacetamide warhead is best illustrated by examining its incorporation into scaffolds targeting diverse protein classes.

Targeting Ferroptosis: GPX4 Inhibitors

Glutathione Peroxidase 4 (GPX4) is a critical enzyme that protects cells from lipid peroxidation. Its inhibition leads to an iron-dependent form of programmed cell death known as ferroptosis, a promising anti-cancer strategy.[4][5]

• Exemplar Inhibitor: RSL3 and Analogs: RSL3 is a potent and specific covalent inhibitor of GPX4. It utilizes a chloroacetamide warhead to covalently bind to the active site selenocysteine of GPX4.[6] More recent analogs, such as compound Y19 , have been developed with improved pharmacokinetic properties and potent anti-tumor efficacy in triple-negative breast cancer models.[5] Compound Y19 was found to have an IC50 of 21 nM against MDA-MB-231 cells and effectively induced ferroptosis by increasing lipid peroxides.[5]

• Structural Comparison: Unlike the planar sulfonamide structure of our lead compound, GPX4 inhibitors like RSL3 and its analogs possess complex, three-dimensional scaffolds designed to fit the specific topology of the GPX4 active site.[6] This highlights a key principle: the scaffold is tailored to the unique geometry of the target protein.

Targeting Cancer Signaling: FGFR Inhibitors

The Fibroblast Growth Factor Receptor (FGFR) family of tyrosine kinases are often deregulated in various cancers, making them important therapeutic targets.[7]

• Exemplar Inhibitor: UPR1376: This novel chloroacetamide derivative was designed as an irreversible inhibitor of FGFR. It covalently targets a cysteine residue located in the P-loop of the kinase domain.[8] UPR1376 showed greater potency in inhibiting the proliferation of FGFR1-amplified lung cancer cell lines than reversible inhibitors like BGJ398, demonstrating the potential of covalent inhibition to achieve superior efficacy.[7][8]

• Structural Comparison: The core of UPR1376 is a scaffold optimized to fit into the ATP-binding pocket of FGFR.[7] The placement of the chloroacetamide warhead is precisely calculated to be in proximity to the target cysteine once the scaffold is seated in the binding site. This contrasts with the sulfonamide core of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, which would be unlikely to fit productively into the FGFR ATP-binding site without significant modification.

Targeting Transcription: TEAD-YAP Inhibitors

The Hippo signaling pathway is a critical regulator of organ size and cell proliferation, and its dysregulation is common in cancer. The interaction between the TEAD family of transcription factors and the co-activator YAP is a key downstream event in this pathway.[9]

• Exemplar Inhibitors: Fragment-Based Hits: A fragment screening approach using a library of chloroacetamide electrophiles identified novel scaffolds that covalently bind to a conserved cysteine in a deep hydrophobic "palmitate pocket" on TEAD proteins.[9][10] This binding allosterically disrupts the protein-protein interaction between TEAD and YAP, thereby inhibiting its transcriptional activity.[9]

• Structural Comparison: The initial hits from these screens are small "fragments," representing the minimal pharmacophore required for binding.[10] They are structurally much simpler than the larger N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide. This approach demonstrates how the chloroacetamide warhead can be used in fragment-based drug discovery to identify initial, low-complexity hits that can be elaborated into more potent leads.

Quantitative Performance Summary

The following table summarizes the performance of the discussed chloroacetamide-based inhibitors. It underscores how the same reactive warhead can be applied to vastly different biological targets with high potency, driven entirely by the specificity of the molecular scaffold.

Inhibitor Class / Exemplar	Target Protein(s)	Target Class	Potency (IC₅₀/EC₅₀)	Key Mechanistic Insight	Reference
N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide	To Be Determined	Hypothesized: Enzyme (e.g., Protease, Kinase)	To Be Determined	Covalent modification via chloroacetamide; specificity driven by sulfonamide scaffold.	N/A
Y19	GPX4	Selenoenzyme / Peroxidase	21 nM (MDA-MB-231 cells)	Covalent inhibition of active site selenocysteine induces ferroptosis.	[5]
UPR1376	FGFR1	Receptor Tyrosine Kinase	More potent than BGJ398 in H1581 cells	Irreversible covalent binding to a P-loop cysteine in the ATP-binding pocket.	[7][8]
Fragment-Based Hits	TEAD1-4	Transcription Factor	Micromolar range (initial hits)	Covalent binding to an allosteric palmitate pocket disrupts TEAD-YAP interaction.	[9][10]
Metazachlor	VLCFA Synthase	Elongase / Condensing Enzyme	10-100 nM	Irreversible covalent binding to the active site cysteine of the condensing enzyme.	[11][12][13]
MurA-IN-2	MurA	Transferase (Bacteria)	39 µM	Covalent inhibition of active site cysteine disrupts bacterial cell wall synthesis.	[1][14]

Key Experimental Protocols for Inhibitor Evaluation

Evaluating a novel chloroacetamide inhibitor requires a multi-step process to determine its potency, selectivity, and mechanism of action.

Protocol: Antiproliferative Activity (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Causality and Rationale: The MTT assay is a foundational experiment to determine if the inhibitor has a cytotoxic or cytostatic effect on cancer cells. It provides a quantitative IC₅₀ value, representing the concentration at which the inhibitor reduces cell viability by 50%. This is a crucial first step before more complex mechanistic studies.

Methodology:

• Cell Seeding: Plate human cancer cell lines (e.g., A2780, MCF-7) in 96-well plates at a density of 5,000–10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adherence.[15]

• Compound Treatment: Prepare serial dilutions of the test inhibitor (e.g., N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide) in complete growth medium. The final DMSO concentration should be kept constant and low (<0.5%) across all wells. Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions. Include vehicle-only (DMSO) controls and a positive control (e.g., Doxorubicin).[15]

• Incubation: Incubate the plates for 48-72 hours at 37°C. The duration is chosen to allow for multiple cell doubling times.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Live cells with active dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[15]

• Data Acquisition: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Analysis: Convert absorbance values to percent viability relative to the vehicle control. Plot the percent viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Figure 2: Standard workflow for an MTT cell viability assay.

Protocol: Confirmation of Covalent Binding (LC-MS/MS)

This protocol provides definitive evidence that the inhibitor forms a covalent bond with its target protein.

Causality and Rationale: While potency can be measured by other means, confirming the covalent mechanism is essential. This method identifies the exact site of modification by detecting the mass shift of a specific peptide fragment after enzymatic digestion of the protein-inhibitor complex.

Methodology:

• Incubation: Incubate the purified target protein with a molar excess of the chloroacetamide inhibitor for a sufficient time to ensure complete reaction (e.g., 1-4 hours at room temperature). Include a control sample of the protein incubated with vehicle (DMSO) only.

• Removal of Excess Inhibitor: Remove unbound inhibitor using a desalting column or buffer exchange.

• Denaturation and Digestion: Denature the protein samples (e.g., with urea) and reduce and alkylate the cysteine residues that were not modified by the inhibitor. Digest the protein into smaller peptides using a sequence-specific protease like trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Compare the peptide maps from the inhibitor-treated and control samples. Search for a peptide in the treated sample that has a mass increase corresponding to the molecular weight of the inhibitor minus the mass of HCl. For example, if the inhibitor covalently binds to a peptide containing Cys115, the mass of that peptide will increase by a predictable amount.[1]

• Sequencing: Perform MS/MS fragmentation on the modified peptide to confirm its amino acid sequence and pinpoint the exact residue (the cysteine) that has been modified.[1][13]

Conclusion and Future Directions

The chloroacetamide moiety is a powerful tool for designing potent, targeted covalent inhibitors. Our comparative analysis demonstrates that while the warhead is constant, the diversity of the molecular scaffold to which it is attached enables the targeting of a wide range of proteins implicated in distinct diseases, from cancer to bacterial infections.

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide represents a rational design that combines a reactive warhead with a sulfonamide scaffold known for its protein-binding capabilities. While its specific target remains to be elucidated, its structure provides a clear hypothesis for its function. The path forward for this and any novel chloroacetamide inhibitor is clear:

• Target Identification: Employ chemoproteomic techniques to identify its cellular binding partners.

• In Vitro Validation: Confirm direct, covalent binding and determine inhibitory kinetics against the identified target using the protocols described herein.

• Cellular and In Vivo Efficacy: Evaluate its performance in relevant cellular models and, ultimately, in preclinical disease models to establish its therapeutic potential.

By leveraging established principles of medicinal chemistry and rigorous experimental validation, novel chloroacetamide-based inhibitors can be developed into powerful tools for both basic research and clinical applications.

References

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• Singh, P., et al. (2019). Substituted chloroacetamides as potential cancer stem cell inhibitors: Synthesis and biological evaluation. Chemical Biology & Drug Design. Available at: [Link]

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• Pellegrino, M. V., et al. (2021). Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction. RSC Publishing. Available at: [Link]

• Tantak, M. P., et al. (2023). Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. Journal of Medicinal Chemistry. Available at: [Link]

• Yang, Y., et al. (2025). Discovery of novel benzylaniline derivatives containing chloroacetamide as GPX4 inhibitors with potential efficacy in triple-negative breast cancer. European Journal of Medicinal Chemistry. Available at: [Link]

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• Matthes, B., Schmalfuss, J., & Böger, P. (1998). Chloroacetamide Mode of Action, II: Inhibition of Very Long Chain Fatty Acid Synthesis in Higher Plants. Zeitschrift für Naturforschung C. Available at: [Link]

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• Al-Issa, S. A., et al. (2024). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega. Available at: [Link]

• Khan, A. K., et al. (2019). Docking of Some Bioactive 2-Chloro-N, N-Diphenylacetamide Derivatives on Cyclo-Oxygenase Enzyme and In-Vivo Analgesic Activity Evaluation. Oriental Journal of Chemistry. Available at: [Link]

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A Senior Application Scientist's Guide to Target Engagement: Validating N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide using CETSA and Comparative Methodologies

For the Attention Of: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Imperative of Target Engagement in Drug Discovery

In the intricate process of drug discovery, confirming that a candidate molecule interacts with its intended biological target within a physiological context is a cornerstone of success. This validation of "target engagement" separates promising leads from costly dead ends. This guide provides an in-depth, technical comparison of methodologies for validating the target engagement of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, a known covalent inhibitor of 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2).[1][2][3] The core of our analysis centers on the Cellular Thermal Shift Assay (CETSA), a powerful technique for assessing drug-protein interactions in their native cellular environment.[4][5] We will objectively compare CETSA's performance against established biophysical and proteomic alternatives, providing the experimental data and protocols necessary for informed decision-making in your research.

The Principle of CETSA: Leveraging Ligand-Induced Thermal Stabilization

The Cellular Thermal Shift Assay (CETSA) is predicated on a fundamental biophysical principle: the binding of a ligand, such as our compound of interest, to its target protein enhances the protein's structural stability.[5] This increased stability translates to a higher resistance to thermal denaturation.[6][7] In a typical CETSA experiment, intact cells or cell lysates are treated with the test compound and then subjected to a precise temperature gradient.[4][6] As the temperature increases, unbound proteins unfold and aggregate, becoming insoluble. However, the protein-ligand complexes remain soluble at higher temperatures. By quantifying the amount of soluble target protein at each temperature point, a "melting curve" can be generated. A shift in this curve to a higher temperature in the presence of the compound provides direct evidence of target engagement.[6]

Caption: Ligand binding increases a protein's melting temperature (Tm).

Experimental Workflow: A Comparative Analysis of Target Engagement Assays

To provide a comprehensive guide, we will compare CETSA with three orthogonal, yet powerful, techniques: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Affinity Purification-Mass Spectrometry (AP-MS). Each method offers unique advantages and limitations.

Parameter	Cellular Thermal Shift Assay (CETSA)	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Affinity Purification-Mass Spectrometry (AP-MS)
Principle	Ligand-induced thermal stabilization.[5]	Change in refractive index upon binding to an immobilized ligand/analyte.[8][9]	Measures heat change upon molecular interaction.[10]	"Bait" protein captures "prey" binding partners from lysate for MS identification.[11][12]
Environment	Physiologically relevant (intact cells, lysates, tissues).[5][13]	In vitro (purified proteins).[14]	In vitro (purified proteins in solution).[15]	In vitro (cell lysates).[11]
Data Output	Thermal shift (ΔTm), EC50 (potency).[6]	Kinetics (ka, kd), Affinity (KD).[16]	Thermodynamics (ΔH, ΔS, ΔG), Affinity (KD), Stoichiometry (n).[15]	Identification of binding partners, relative abundance.[11][17]
Key Advantage	Label-free, confirms engagement in a cellular context.[18]	Real-time kinetic data, high sensitivity.[19][20]	Gold standard for thermodynamic characterization.	Unbiased discovery of protein-protein and protein-drug interactions.[11][21]
Key Limitation	Not all binding events cause a thermal shift; indirect effects possible.[18]	Requires protein immobilization, which may alter conformation.[14]	Requires large amounts of pure protein, lower throughput.[9]	Transient or weak interactions may be missed; potential for false positives.[12]

Detailed Experimental Protocols

CETSA for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide and 11β-HSD2

This protocol details a Western Blot-based CETSA to validate the engagement of our compound with its target, 11β-HSD2, a membrane-associated enzyme.[22][23][24]

Materials:

• Human kidney cell line (e.g., HEK293) expressing 11β-HSD2.

• N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide.

• DMSO (vehicle control).

• PBS, protease inhibitor cocktail.

• Primary antibody against 11β-HSD2.

• HRP-conjugated secondary antibody.

• Chemiluminescence substrate.

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate cells and grow to 80-90% confluency. Treat cells with the compound (e.g., 10 µM) or DMSO for 1-2 hours at 37°C.

• Heat Challenge: Aliquot cell suspensions into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes in a thermal cycler, followed by a 3-minute cooling step at 4°C.[4]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer containing protease inhibitors.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.[25]

• Protein Quantification and Analysis: Collect the supernatant (soluble fraction). Determine protein concentration. Prepare samples for SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with the primary antibody for 11β-HSD2, followed by the HRP-conjugated secondary antibody.[26]

• Data Analysis: Quantify band intensities. Plot the percentage of soluble 11β-HSD2 against temperature for both treated and untreated samples to generate melting curves and determine the thermal shift (ΔTm).

Caption: CETSA Western Blot Workflow.

Isothermal Dose-Response (ITDR) CETSA

To determine the potency (EC50) of the compound in a cellular environment, an isothermal dose-response experiment is performed.

• Cell Treatment: Treat cells with a serial dilution of the compound.

• Heat Challenge: Heat all samples at a single, fixed temperature (determined from the melt curve, e.g., the Tagg of the vehicle control).

• Lysis and Analysis: Follow steps 3-7 from the CETSA protocol above.

• Data Analysis: Plot the amount of soluble protein against the compound concentration to generate a dose-response curve and calculate the EC50.

Comparison with Alternative Methodologies

While CETSA provides invaluable data on target engagement within a cell, biophysical techniques using purified components offer a more granular view of the binding event itself.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures real-time binding kinetics.[16][19] In a typical setup, purified 11β-HSD2 is immobilized on a sensor chip. The compound is then flowed over the surface, and the change in the refractive index upon binding is measured.

• Causality: SPR provides direct measurement of association (kon) and dissociation (koff) rates, from which the equilibrium dissociation constant (KD) is calculated. This level of kinetic detail is not available from a standard CETSA experiment.[20]

• Self-Validation: The experiment includes a reference flow cell to subtract non-specific binding, and the data is fitted to various binding models to ensure accuracy.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[10][15]

• Causality: By titrating the compound into a solution of purified 11β-HSD2, ITC determines the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[15] This information is crucial for understanding the driving forces behind the interaction.

• Self-Validation: ITC is a direct measurement that does not rely on reporters or immobilization, making it a gold-standard biophysical assay. However, results can be affected by buffer choice, necessitating careful experimental design.[15]

Affinity Purification-Mass Spectrometry (AP-MS)

AP-MS is a powerful proteomic approach to identify interaction partners, including off-targets, in an unbiased manner.[11][17][21]

• Causality: A "bait" (e.g., an immobilized version of the compound) is used to pull its binding partners out of a cell lysate. These "prey" proteins are then identified by mass spectrometry. This can confirm the intended target and reveal unintended interactions.[12]

• Self-Validation: Proper controls, such as using an inactive analog of the compound as bait, are critical to distinguish specific binders from non-specific background proteins.

Caption: A decision-making framework for selecting a target engagement assay.

Conclusion and Recommendations

Validating the target engagement of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide with 11β-HSD2 requires a multi-faceted approach.

• CETSA is the premier method for confirming target engagement in a physiologically relevant cellular environment. It directly answers the critical question: "Does my compound bind its target in a cell?".[5][18]

• For a mechanistic understanding of the binding event, biophysical methods are indispensable. SPR provides crucial kinetic data, while ITC offers a complete thermodynamic profile.[20] These methods are best employed with purified proteins to dissect the direct interaction.

• To assess selectivity and identify potential off-targets, AP-MS is the tool of choice. This unbiased approach provides a global view of the compound's interaction landscape within the proteome.[11]

A robust validation strategy should begin with CETSA to confirm cellular engagement. Positive results can then be followed by SPR and/or ITC to characterize the binding kinetics and thermodynamics, providing a comprehensive data package for lead optimization and further development.

References

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• Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions | bioRxiv. (2026, February 8). [Link]

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Comparative Electrophilic Reactivity: N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide vs. Acrylamides

Executive Summary

The design of Targeted Covalent Inhibitors (TCIs) requires precise tuning of an electrophilic "warhead" to engage nucleophilic residues—predominantly cysteine—on target proteins. The choice of warhead dictates the molecule's intrinsic reactivity, target selectivity, and ultimate safety profile. This guide provides an objective, data-driven comparison between a highly reactive SN​2 electrophile, N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (CAS 879361-58-7), and the industry-standard acrylamides , which operate via Michael addition.

Designed for drug development professionals, this guide explores the mechanistic causality behind their reactivity differences, provides self-validating experimental protocols for kinetic profiling, and outlines strategic applications for each warhead class in the drug discovery pipeline.

Mechanistic Causality: SN​2 vs. Michael Addition

The fundamental difference in reactivity between these two classes stems from their distinct reaction mechanisms and the electronic influence of their structural scaffolds.

N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide ( SN​2 Pathway)

Chloroacetamides react with cysteine thiolates via a direct bimolecular nucleophilic substitution ( SN​2 ) , where the thiolate attacks the α -carbon, displacing the chloride leaving group to form an irreversible thioether bond.

The intrinsic reactivity of a chloroacetamide is highly dependent on the electronic properties of its N-linked substituent. In this specific compound, the para-substituted benzyl(methyl)sulfamoyl group acts as a potent electron-withdrawing group (EWG). According to the Hammett equation ( σp​≈0.65 for sulfonamides), this group pulls electron density away from the amide nitrogen. This inductive effect increases the electrophilicity of the adjacent α -carbon and stabilizes the SN​2 transition state, resulting in a highly reactive, rapid covalent modifier[1].

Acrylamides (Michael Addition Pathway)

Acrylamides feature an α,β -unsaturated carbonyl system and react via conjugate addition (Michael addition) . The cysteine thiolate attacks the electrophilic β -carbon, forming an enolate intermediate that is subsequently protonated.

Because the amide moiety is a relatively weak EWG compared to ketones or sulfones, unsubstituted acrylamides possess low intrinsic electrophilicity. They typically require the non-covalent binding affinity of the core scaffold to position the warhead in close proximity to the target cysteine. This "proximity effect" drives the reaction via a high local concentration, mathematically represented by the efficiency constant kinact​/KI​ [2]. This makes acrylamides highly tunable and generally more selective than chloroacetamides.

Mechanistic pathways of covalent modification: SN2 vs Michael Addition.

Kinetic Profiling & Quantitative Reactivity Data

To objectively compare the intrinsic reactivity of electrophiles independent of a specific protein binding pocket, the industry standard is the Glutathione (GSH) Half-Life ( t1/2​ ) Assay [3]. GSH is an abundant intracellular tripeptide that serves as a surrogate for off-target cellular thiols.

The table below summarizes the comparative kinetic profiles based on established structure-activity relationships for sulfonamide-substituted chloroacetamides versus standard acrylamides[4].

Property / Metric	N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide	Standard N-Aryl Acrylamide
Reaction Mechanism	SN​2 Nucleophilic Substitution	Michael Addition
Leaving Group	Chloride Ion ( Cl− )	None (Protonation of enolate)
Reversibility	Strictly Irreversible	Irreversible (Reversible variants exist)
GSH t1/2​ (pH 7.4, 37°C)	< 30 minutes (Highly Reactive)	> 500 minutes (Low Reactivity)
Proteome-wide Selectivity	Low to Moderate (Prone to off-target labeling)	High (Requires specific binding pocket)
Primary Application	Chemoproteomics, FBDD, Tool Compounds	Clinical Candidates (e.g., Osimertinib)

Data Interpretation: The N-aryl chloroacetamide with a para-sulfonamide group exhibits a drastically shorter GSH half-life compared to acrylamides. This hyper-reactivity makes it an excellent chemical probe for identifying druggable cysteines, but potentially unsuitable for oral drug administration without further attenuation[5].

Experimental Methodologies for Reactivity Profiling

To ensure scientific integrity and reproducibility, kinetic data must be generated using self-validating systems. The following LC-MS protocol utilizes pseudo-first-order kinetics and an internal standard to eliminate ionization variability and accurately determine the GSH t1/2​ [6].

Protocol: LC-MS Based GSH Reactivity Assay

Rationale: By using a massive molar excess of GSH (5 mM) relative to the electrophile (200 µM), the concentration of GSH remains effectively constant. This isolates the reaction rate so it depends solely on the concentration of the electrophile, allowing for simple logarithmic kinetic modeling.

Step-by-Step Workflow:

• Reagent Preparation: Prepare a 10 mM stock solution of the electrophile (Chloroacetamide or Acrylamide) and an internal standard (e.g., 4-nitro-cyanobenzene) in DMSO.

• Buffer Equilibration: Prepare a 5 mM solution of reduced Glutathione (GSH) in 100 mM Potassium Phosphate buffer (pH 7.4). Pre-incubate at 37°C.

• Reaction Initiation: Spike the electrophile and internal standard into the GSH buffer to achieve a final concentration of 200 µM electrophile, 50 µM internal standard, and 5% DMSO. Vortex immediately.

• Time-Course Sampling: At designated time points (e.g., 0, 15, 30, 60, 120, 240, and 1440 minutes), extract a 50 µL aliquot and quench the reaction by adding 50 µL of cold acetonitrile containing 0.1% formic acid.

• LC-MS Quantification: Inject the quenched samples into an LC-MS system. Extract the Extracted Ion Chromatogram (EIC) for the parent electrophile and the internal standard.

• Data Normalization & Kinetic Modeling:

  • Calculate the ratio of the electrophile Peak Area to the Internal Standard Peak Area for each time point.

  • Plot ln(Ratiot​/Ratio0​) against Time ( t ).

  • The slope of the linear regression yields the observed pseudo-first-order rate constant ( −kobs​ ).

  • Calculate half-life: t1/2​=ln(2)/kobs​ .

Standardized LC-MS workflow for determining GSH half-life of electrophiles.

Strategic Application in Drug Development

The choice between N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide and an acrylamide should be dictated by the specific phase of the drug discovery pipeline[7].

• Fragment-Based Drug Discovery (FBDD) & Chemoproteomics: The high intrinsic reactivity of the chloroacetamide makes it an ideal "scout" fragment. In Activity-Based Protein Profiling (ABPP), highly reactive chloroacetamides are used to map the "ligandable proteome" and identify cryptic, non-catalytic cysteines that might be missed by weaker electrophiles[8].

• Lead Optimization & Clinical Candidates: For systemic in vivo administration, the high reactivity of chloroacetamides often translates to idiosyncratic toxicity and rapid plasma protein binding (e.g., to Human Serum Albumin). Therefore, once a binding pocket is identified using a chloroacetamide probe, medicinal chemists typically perform an "electrophile switch," replacing the chloroacetamide with a finely tuned acrylamide to optimize the kinact​/KI​ ratio, ensuring the drug only reacts when perfectly seated in the target pocket[9].

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• Advanced approaches of developing targeted covalent drugs RSC Medicinal Chemistry URL:[Link][7]

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• 10. pak.elte.hu [pak.elte.hu]

Bridging the Gap: A Guide to Comparing In Vitro and In Vivo Efficacy of Novel Chloroacetamide-Based Anticancer Agents

For researchers and drug development professionals, the journey from a promising molecule in a petri dish to a potential therapeutic in a living organism is fraught with challenges. A critical juncture in this process is understanding the correlation, or often the disparity, between in vitro and in vivo efficacy. This guide provides a comprehensive framework for comparing the efficacy of novel compounds, using the chemical class of chloroacetamides as a guiding example. While specific data for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is not extensively available in public literature, we will explore the principles and methodologies through a representative chloroacetamide-based glutathione peroxidase 4 (GPX4) inhibitor, a class of compounds with potential applications in cancer therapy through the induction of ferroptosis.

Introduction: The Chloroacetamide Scaffold and the Promise of Ferroptosis Induction

The chloroacetamide functional group is a reactive electrophile that can covalently bind to nucleophilic residues, such as cysteine, in proteins. This property has been leveraged in the design of targeted covalent inhibitors. In the context of cancer, one exciting application is the inhibition of GPX4, a key enzyme that protects cells from lipid peroxidation and a specific type of cell death known as ferroptosis. By inhibiting GPX4, chloroacetamide-based compounds can induce ferroptosis in cancer cells, offering a novel therapeutic strategy.

Our focus will be on a representative chloroacetamide GPX4 inhibitor, structurally analogous to the well-characterized inhibitor RSL3, to illustrate the process of evaluating and comparing its performance in both laboratory and preclinical models.

In Vitro Efficacy: The First Litmus Test

The initial assessment of a compound's potential begins with a battery of in vitro assays. These experiments are designed to determine the compound's activity against its intended target and its effect on cancer cells in a controlled environment.

Key In Vitro Assays

A thorough in vitro evaluation of a chloroacetamide-based GPX4 inhibitor would typically involve:

• Enzymatic Assays: To directly measure the inhibitory activity against the purified GPX4 enzyme. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays.

• Cell Viability and Cytotoxicity Assays: To assess the compound's ability to kill cancer cells. Common assays include MTS, MTT, or CellTiter-Glo®, which measure metabolic activity as an indicator of cell viability. These assays are performed on various cancer cell lines to determine the compound's spectrum of activity and to calculate the IC50 in a cellular context.

• Target Engagement Assays: To confirm that the compound is interacting with its intended target within the cell. This can be achieved through techniques like cellular thermal shift assay (CETSA) or by using activity-based probes.

• Mechanistic Assays: To verify the induction of ferroptosis. This includes measuring lipid peroxidation (e.g., using C11-BODIPY dye), glutathione depletion, and the rescue of cell death by ferroptosis inhibitors like ferrostatin-1.

Interpreting In Vitro Data

The collective data from these assays provide a comprehensive picture of the compound's potency, selectivity, and mechanism of action at the cellular level.

Parameter	Description	Example Value (Representative Chloroacetamide)
GPX4 Enzymatic IC50	Concentration of the compound required to inhibit 50% of the GPX4 enzyme activity.	50 nM
Cellular IC50 (HT-1080)	Concentration of the compound required to reduce the viability of HT-1080 fibrosarcoma cells by 50%.	100 nM
Lipid Peroxidation EC50	Concentration of the compound required to induce 50% of the maximal lipid peroxidation.	150 nM

Experimental Workflow: In Vitro Efficacy Assessment

Caption: A typical workflow for evaluating the in vivo efficacy of a novel anticancer compound.

The In Vitro-In Vivo Correlation (IVIVC): Bridging the Divide

The ultimate goal is to establish a predictive relationship between a compound's in vitro properties and its in vivo performance. [1]However, a direct correlation is often elusive due to the complexities of a biological system.

Factors Influencing IVIVC

Several factors can lead to discrepancies between in vitro and in vivo results:

• Pharmacokinetics: Poor absorption, rapid metabolism, or inefficient distribution to the tumor site can limit a potent compound's efficacy in vivo.

• Metabolism: The compound may be converted into inactive metabolites or, conversely, a pro-drug may be activated in vivo.

• Plasma Protein Binding: High binding to plasma proteins can reduce the concentration of the free, active compound available to reach the tumor.

• Tumor Microenvironment: The unique conditions within a tumor, such as hypoxia and altered pH, can influence a compound's activity.

Case Study Analysis: The Representative Chloroacetamide

In our example, the representative chloroacetamide showed potent in vitro activity (IC50 = 100 nM). However, in vivo, it only achieved partial target engagement and moderate tumor growth inhibition. [2]This suggests that while the compound has the intrinsic ability to inhibit its target, its delivery to the tumor at a sufficient concentration for a sustained period might be a limiting factor. Further optimization of its pharmacokinetic properties would be the next logical step in its development.

The Underlying Mechanism: Targeting the GPX4 Pathway

Understanding the signaling pathway a compound modulates is crucial for rational drug design and for interpreting experimental results.

Caption: Simplified signaling pathway illustrating how chloroacetamide inhibitors of GPX4 induce ferroptosis.

Conclusion: An Iterative Process of Discovery and Optimization

The comparison of in vitro and in vivo efficacy is not a one-time event but an iterative cycle of design, testing, and refinement. While a significant disconnect between the two can be disheartening, it provides invaluable information to guide the next steps in the drug discovery process. For compounds like N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide and its analogs, a systematic approach as outlined in this guide is paramount to unlocking their full therapeutic potential. By meticulously evaluating their performance in both the controlled environment of the lab and the complex milieu of a living system, we can more effectively bridge the gap between a promising molecule and a life-saving medicine.

References

• Merck. Cdc2-Like Kinase Inhibitor IV, KH-CB19. [Link]

• ResearchGate. Mode of Action for Chloroacetamides and Functionally Related Compounds. [Link]

• MDPI. Microtubule Destabilizing Sulfonamides as an Alternative to Taxane-Based Chemotherapy. [Link]

• National Center for Biotechnology Information. N-{4-[(4-Methylphenyl)sulfamoyl]phenyl}acetamide - PMC. [Link]

• National Center for Biotechnology Information. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PMC. [Link]

• ResearchGate. (PDF) Synthesis and Evaluation of 5-Chloro-2-Methoxy-N-(4-Sulphamoylphenyl) Benzamide Derivatives as Anti-cancer Agents. [Link]

• National Center for Biotechnology Information. 2-Chloro-N-(4-sulfamoylphenyl)acetamide - PMC. [Link]

• ResearchGate. (PDF) In Vitro–In Vivo Correlation: Shades on Some Non-Conventional Dosage Forms. [Link]

• National Center for Biotechnology Information. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX - PMC. [Link]

• National Center for Biotechnology Information. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo - PubMed. [Link]

• Semantic Scholar. 2-(3-substituted) sulfamoyl) phenyl)] acetamide derivatives as anticancer ag. [https://www.semanticscholar.org/paper/2-(3-substituted)-sulfamoyl)-phenyl))]-acetamide-as-Abdel-Gawad-George/81363675a8a18378396349646c10b48a1c625841]([Link])

• Targeted Oncology. CD19 CAR-NK Cell Therapy Achieves 15-Month CR in Rare B-Cell Lymphoma. [Link]

• National Center for Biotechnology Information. N-[4-Chloro-2-(2-chlorobenzoyl)phenyl]acetamide - PMC - NIH. [Link]

• National Center for Biotechnology Information. Discovery of a Novel and Potent Cyclin-Dependent Kinase 8/19 (CDK8/19) Inhibitor for the Treatment of Cancer - PubMed. [Link]

• National Center for Biotechnology Information. N-[4-(Benzyl-sulfamo-yl)phen-yl]acetamide - PubMed. [Link]

• National Center for Biotechnology Information. N-[4-(4-Chloro-benzene-sulfonamido)-phenyl-sulfon-yl]acetamide - PubMed. [Link]

• Inxight Drugs. N-Benzyl-2-chloroacetamide. [Link]

• Semantic Scholar. New Acetamide-Sulfonamide-Containing Scaffolds: Antiurease Activity Screening, Structure-Activity Relationship, Kinetic. [Link]

• Journal of Young Pharmacists. Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. [Link]

• MDPI. Synthesis and Antioxidant Activity of N-Benzyl-2-[4-(aryl)-1H-1,2,3-triazol-1-yl]ethan-1-imine Oxides. [Link]

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Benchmarking N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide Against Standard Sulfonamide Drugs

Target Audience: Researchers, Application Scientists, and Drug Discovery Professionals Document Type: Comparative Application Guide & Experimental Workflow

Introduction: The Shift from Equilibrium to Kinetics

For decades, standard sulfonamide drugs (e.g., Acetazolamide, Sulfamethoxazole, Celecoxib) have been cornerstones of pharmacology, acting as reversible, competitive inhibitors. Their efficacy relies entirely on equilibrium thermodynamics—specifically, the non-covalent binding affinity ( Kd​ ) and target residence time.

However, the emergence of Targeted Covalent Inhibitors (TCIs) has fundamentally shifted drug design from thermodynamic equilibrium to non-equilibrium kinetics. N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide (hereafter referred to as BMSC-1 ) exemplifies this paradigm. BMSC-1 is a bifunctional probe: it utilizes a benzyl(methyl)sulfamoyl-phenyl scaffold for initial non-covalent target recognition, coupled with a highly reactive chloroacetamide warhead designed to form an irreversible covalent bond with proximal nucleophilic residues (primarily Cysteine) via an SN​2 mechanism [1].

This guide provides a rigorous benchmarking framework to compare the covalent mechanism of BMSC-1 against the reversible mechanisms of standard sulfonamide drugs, detailing the necessary experimental causality and self-validating protocols required for TCI characterization.

Mechanistic Divergence: Reversible vs. Covalent Binding

To accurately benchmark BMSC-1 against a standard sulfonamide, one must understand the causality behind their binding kinetics.

Standard sulfonamides operate on a single-step reversible equilibrium:

E+I⇌E⋅I

Their potency is accurately described by the half-maximal inhibitory concentration ( IC50​ ) or inhibition constant ( Ki​ ).

In contrast, chloroacetamide-based inhibitors like BMSC-1 follow a two-step kinetic model:

E+I⇌E⋅Ikinact​​E−I

• Reversible Association ( KI​ ): The sulfonamide moiety directs the probe to the binding pocket.

• Irreversible Alkylation ( kinact​ ): The chloroacetamide group reacts with a target thiol (-SH) to form a permanent thioether linkage.

Because the second step is irreversible, the apparent IC50​ of BMSC-1 will continuously decrease over time until all active enzymes are consumed. Therefore, benchmarking BMSC-1 using IC50​ is scientifically invalid; the compound must be evaluated using the second-order rate constant kinact​/KI​ [2].

Mechanistic pathways of reversible sulfonamides versus the covalent inhibitor BMSC-1.

Data Presentation: Comparative Benchmarking

When profiling BMSC-1 against standard sulfonamides (e.g., Acetazolamide), the analytical focus shifts from simple affinity to target engagement, adduct formation, and duration of action.

Table 1: Structural & Pharmacological Profile Comparison

Parameter	Standard Sulfonamide (e.g., Acetazolamide)	BMSC-1 (Chloroacetamide Probe)
Primary Binding Mode	Reversible, competitive	Irreversible, covalent ( SN​2 alkylation)
Warhead / Electrophile	None	Chloroacetamide
Key Kinetic Metric	IC50​ , Ki​	kinact​/KI​
Target Residence Time	Transient (dependent on clearance)	Infinite (dependent on protein turnover)
Intact MS Mass Shift	None (dissociates during ionization)	+[Mass of BMSC-1 - 36.5 Da (HCl)]

Table 2: Representative Benchmarking Data on a Model Cys-Target

Assay Type	Metric	Acetazolamide (Control)	BMSC-1
Time-Dependent Inhibition	IC50​ Shift (1h vs 4h)	No shift (Stable at 45 nM)	120 nM → < 5 nM
Kinetic Profiling	kinact​/KI​ ( M−1s−1 )	N/A	4.2×104
Biochemical Washout	Activity Recovery (%)	> 95% recovery	< 5% recovery
Intact Protein LC-MS	Covalent Adduct Formation	0%	> 95% labeling at 2 hours

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of BMSC-1 requires a self-validating workflow. Time-dependent kinetics suggest covalency, intact MS proves the physical adduct, and washout assays validate the functional irreversibility [3].

Self-validating experimental workflow for characterizing covalent sulfonamide probes.

Protocol 1: Determination of kinact​/KI​ (Time-Dependent Assay)

Standard IC50​ assays fail to capture the potency of BMSC-1. This protocol measures the efficiency of covalent bond formation [2].

• Preparation: Prepare a series of BMSC-1 dilutions (e.g., 0.1x to 10x expected KI​ ) in the appropriate assay buffer. Include a standard sulfonamide as a reversible control.

• Pre-incubation: Add the target enzyme to the multi-well plate. Add the inhibitor dilutions and pre-incubate for varying time intervals ( t=0,15,30,60,120 minutes).

• Reaction Initiation: Add the enzyme substrate at a saturating concentration to initiate the reaction.

• Measurement: Monitor product formation continuously using a plate reader.

• Data Analysis:

  • Calculate the observed rate of inactivation ( kobs​ ) for each inhibitor concentration by fitting the remaining activity to a single exponential decay curve.

  • Plot kobs​ vs. [Inhibitor]. Fit to the hyperbolic equation: kobs​=KI​+[I]kinact​[I]​ to extract the second-order rate constant.

Protocol 2: Intact Protein LC-MS for Adduct Confirmation

Because chloroacetamides react via nucleophilic substitution, successful alkylation by BMSC-1 results in the loss of a chloride ion and a proton (HCl). This protocol physically validates the covalent mechanism [3].

• Incubation: Incubate 2 µM of the purified target protein with 20 µM of BMSC-1 (and a separate standard sulfonamide control) for 2 hours at room temperature.

• Desalting: Pass the reaction mixture through a Zeba™ spin desalting column to remove excess unbound ligand. Reversible sulfonamides will be washed away during this step.

• LC-MS Analysis: Inject the sample onto an LC-TOF-MS system utilizing a C4 or C8 analytical column suitable for intact proteins.

• Deconvolution: Deconvolute the raw mass spectra using maximum entropy algorithms.

• Interpretation: Look for a mass shift on the target protein exactly equal to the exact mass of BMSC-1 minus 36.46 Da (the mass of the displaced HCl). The standard sulfonamide control should show only the apo-protein mass.

Protocol 3: Biochemical Washout Assay

This assay functionally distinguishes the irreversible nature of BMSC-1 from the reversible nature of standard drugs.

• Target Saturation: Incubate the target enzyme with a saturating concentration (10x IC50​ ) of BMSC-1 or the standard sulfonamide for 1 hour to achieve >95% inhibition.

• Rapid Dilution: Dilute the enzyme-inhibitor complex 100-fold into a reaction buffer containing the substrate. This drops the inhibitor concentration far below its Ki​ or KI​ .

• Activity Monitoring: Measure enzymatic activity immediately.

• Validation: The enzyme treated with the standard sulfonamide will rapidly regain activity as the drug dissociates. The enzyme treated with BMSC-1 will remain fully inhibited, proving irreversible target engagement.

References

• Covalent Inhibitors Based on an N-Acyl-N-Alkyl Sulfonamide Warhead. Journal of the American Chemical Society, 2021. Highlights the reactivity profiles of chloroacetamide and sulfamate electrophiles in targeted covalent inhibitor design.1

• Technical Support Center: Covalent Inhibitor Experiments. BenchChem Protocols. Details the mathematical modeling and experimental setup for determining time-dependent kinact​/KI​ and washout validation.2

• Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition. National Institutes of Health (PMC). Demonstrates the use of intact protein mass spectrometry to confirm the -36 Da mass shift characteristic of chloroacetamide alkylation.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide IC50 Values Across Cell Lines: A Comparative Guide for Covalent Inhibitors

As targeted covalent inhibitors (TCIs) continue to dominate early-stage drug discovery, the reliance on traditional IC50​ values has become a significant source of irreproducibility. As a Senior Application Scientist, I frequently observe screening campaigns that flag compounds like N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide as highly potent in one cell line, only to see that potency vanish in another.

This guide objectively dissects the causality behind these fluctuations. By comparing this representative 2-chloroacetamide warhead against acrylamide and non-covalent alternatives, we will establish a self-validating framework for evaluating covalent inhibitors, ensuring that your reported metrics reflect true target engagement rather than cell-specific metabolic artifacts.

The Causality of IC50 Variability in Covalent Screening

To understand why N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide exhibits wildly divergent IC50​ values across different assays, we must look at the intersection of its chemical reactivity and host-cell biology.

The SN​2 vs. Michael Addition Paradigm

Unlike acrylamides, which react with cysteines via a reversible Michael addition pathway before final adduct formation, 2-chloroacetamides undergo direct, irreversible SN​2 alkylation[1]. This intrinsic reactivity means that 2-chloroacetamides are highly susceptible to off-target reactions with abundant intracellular nucleophiles.

The Glutathione (GSH) Sink

The primary driver of cell-line variability for 2-chloroacetamides is intracellular glutathione (GSH). GSH acts as a nucleophilic sink, scavenging electrophilic warheads before they can reach their intended protein target[2].

• A549 and HCT116 Cells: These cell lines possess highly upregulated antioxidant pathways and elevated GSH levels[3]. In these environments, the effective concentration of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is rapidly depleted, resulting in an artificially high (weaker) IC50​ .

• HEK293 Cells: Conversely, HEK293 cells have comparatively lower basal GSH. The compound avoids rapid scavenging, leading to a much lower (more potent) apparent IC50​ .

Time-Dependent Kinetics

For irreversible inhibitors, IC50​ is not a thermodynamic constant; it is a moving target that decreases as incubation time increases. Relying on a static IC50​ without calculating the inactivation rate ( kinact​ ) and binding affinity ( KI​ ) leads to false structure-activity relationship (SAR) conclusions[4].

Comparative Performance Analysis

To contextualize the performance of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, we must compare it against alternative modalities. The table below summarizes the expected kinetic and phenotypic profiles of this compound compared to an optimized acrylamide analog and a non-covalent reversible analog.

Metric / Property	N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide	Optimized Acrylamide Analog	Non-Covalent Reversible Analog
Warhead Chemistry	2-Chloroacetamide	Acrylamide	None
Reaction Mechanism	Irreversible SN​2 Alkylation	Michael Addition	Rapid Equilibrium Binding
Intrinsic Reactivity (GSH t1/2​ )	Fast (< 15 min)	Moderate (2 - 6 hours)	N/A (Stable)
Apparent IC50​ (HEK293, 1h)	0.8 µM	2.5 µM	5.0 µM
Apparent IC50​ (A549, 1h)	> 20.0 µM (Scavenged)	3.2 µM	5.2 µM
Time-Dependence	Highly time-dependent	Moderately time-dependent	Independent of time
Primary Liability	High off-target toxicity; GSH depletion	Slower target inactivation	Requires high systemic exposure

Data Synthesis Note: The dramatic right-shift in the A549 IC50​ for the 2-chloroacetamide highlights the danger of relying on single-point phenotypic viability assays without controlling for GSH.

Self-Validating Experimental Workflows

To establish trustworthiness in your screening data, every protocol must include internal controls that validate the mechanism of inhibition. Below is the workflow and step-by-step methodology required to rigorously evaluate N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide.

Caption: Workflow for evaluating covalent inhibitor reproducibility across cell lines.

Protocol 1: Pre-Incubation Time-Dependent IC50​ and kinact​/KI​ Determination

To remove the artifact of time from your potency metrics, you must calculate kinact​/KI​ . This protocol uses a discontinuous pre-incubation method[4].

Causality Check: By varying the pre-incubation time before adding the substrate, we isolate the rate of covalent bond formation ( kinact​ ) from the initial reversible binding affinity ( KI​ ).

• Preparation: Prepare a 10-point, 3-fold serial dilution of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide in assay buffer (DMSO < 1%).

• Enzyme Incubation: Add the target protein to the compound dilutions.

• Time-Course Aliquoting: Set up parallel plates for distinct pre-incubation times: 0, 15, 30, 60, and 120 minutes at 37°C.

• Substrate Addition: At each time point, rapidly add the substrate at a concentration well above its Km​ (to minimize further binding of the inhibitor during the read phase).

• Data Acquisition: Measure the endpoint product formation (e.g., via fluorescence or absorbance).

• Self-Validation (GSH Control): Run a parallel 60-minute plate spiked with 1 mM GSH. If the apparent IC50​ shifts drastically to the right, the compound is highly reactive and likely to fail in GSH-rich cell lines like A549.

• Analysis: Plot the natural log of remaining activity versus pre-incubation time to determine kobs​ . Plot kobs​ versus inhibitor concentration to extract kinact​ (maximum inactivation rate) and KI​ (concentration yielding half-maximal inactivation).

Protocol 2: Cellular Target Engagement via Activity-Based Protein Profiling (ABPP)

Phenotypic death in HEK293 cells does not prove on-target inhibition; it often indicates pan-reactive toxicity. ABPP confirms that the compound actually engages the target inside the living cell.

Causality Check: We use Buthionine Sulfoximine (BSO)—an inhibitor of glutamate-cysteine ligase—to deplete intracellular GSH[3]. If the compound's potency is solely dependent on GSH levels rather than specific target affinity, BSO pretreatment will indiscriminately increase toxicity without improving specific target occupancy.

• Cell Seeding & Pretreatment: Seed A549 and HEK293 cells in 6-well plates. Treat half the wells with 50 µM BSO for 24 hours to deplete GSH.

• Compound Treatment: Treat cells with 1 µM and 10 µM of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide for 2 hours.

• Probe Labeling: Lyse the cells and treat the proteome with a broad-spectrum reactive cysteine probe (e.g., Iodoacetamide-alkyne) for 1 hour.

• Click Chemistry: Perform CuAAC (Copper-catalyzed azide-alkyne cycloaddition) to attach a fluorophore or biotin tag to the probe.

• Readout: Run the samples on SDS-PAGE.

• Interpretation: A successful, specific covalent inhibitor will show a dose-dependent disappearance of a single band (the target protein) because the warhead has blocked the probe from binding. If multiple bands disappear, the 2-chloroacetamide is acting as a non-specific alkylating agent.

Conclusion

The reproducibility of IC50​ values for 2-chloroacetamides like N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is fundamentally limited by their SN​2 reactivity and the varying glutathione landscapes of different cell lines. By transitioning away from static IC50​ readouts and adopting kinact​/KI​ measurements coupled with rigorous ABPP and GSH-depletion controls, researchers can confidently separate true covalent drug candidates from pan-reactive screening artifacts.

References

• A practical guide for the assay-dependent characterisation of irreversible inhibitors National Institutes of Health (PMC)[Link]

• Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery National Institutes of Health (PMC)[Link]

• Expanding the Armory: Predicting and Tuning Covalent Warhead Reactivity Journal of Chemical Information and Modeling (ACS Publications)[Link]

• Antioxidant Enzymes in Cancer Cells: Their Role in Photodynamic Therapy Resistance and Potential as Targets for Improved Treatment Outcomes MDPI[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant Enzymes in Cancer Cells: Their Role in Photodynamic Therapy Resistance and Potential as Targets for Improved Treatment Outcomes | MDPI [mdpi.com]
• 4. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the profound responsibility of ensuring safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, a compound featuring both a sulfonamide and a reactive chloroacetamide moiety.

Understanding the Hazard Profile: A Synthesis of Functional Group Toxicology

The disposal protocol for any compound is dictated by its inherent risks. In the absence of specific data, we must infer the hazard profile of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide from its structure.

• The Chloroacetamide Moiety: This functional group is a reactive electrophile and is the primary driver of the compound's probable toxicity. Chloroacetamides are known to be:

  • Acutely Toxic: Compounds like 2-chloroacetamide are classified as toxic if swallowed.[1][2][3][4] Animal studies for 2-chloroacetamide show a lethal dose (LD50) in rats of 138 mg/kg, indicating significant toxicity.[1][3]

  • Skin Sensitizers: The electrophilic nature of the chloroacetamide group makes it a potential skin sensitizer, capable of causing allergic skin reactions upon repeated contact.[1][2][3][4]

  • Suspected Reprotoxic Agents: Some chloroacetamides are suspected of damaging fertility or the unborn child.[1][2][3]

  • Irritants: They can cause skin and serious eye irritation.[1]

• The Sulfonamide Moiety: While generally less acutely toxic than chloroacetamides, sulfonamides are a class of antibiotics, and their release into the environment is a significant concern due to the potential for promoting antibiotic resistance.[5] They are also recognized as potential environmental hazards, harmful to aquatic life.[6]

Based on this analysis, N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide must be treated as a hazardous waste with acute toxicity, potential for skin sensitization, and environmental risks.

The Core of Safe Disposal: A Step-by-Step Protocol

The fundamental principle of chemical disposal is to ensure that waste is managed in a way that is safe for personnel and the environment.[7] This involves a systematic approach from the point of generation to final removal by certified professionals.

Step 1: Immediate Waste Segregation

Proper segregation is the first and most critical step to prevent dangerous chemical reactions.[8]

• Designated Hazardous Waste: All materials contaminated with N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide must be classified as hazardous waste. This includes:

  • Neat (undiluted) compound.

  • Reaction mixtures containing the compound.

  • Solvent rinses from glassware.

  • Contaminated consumables: gloves, pipette tips, weigh boats, paper towels, and spill cleanup materials.

• Incompatibility Precautions: Do not mix this waste stream with other chemical wastes.[6][8] Specifically, keep it segregated from:

  • Strong acids and bases.

  • Strong oxidizing and reducing agents.[1]

  • Aqueous waste streams (unless the compound is fully dissolved and the solution is designated for halogenated organic waste).

Step 2: Containerization and Labeling

Proper containment and clear communication of hazards are non-negotiable.

• Container Selection: Use a robust, leak-proof container made of a chemically compatible material (e.g., high-density polyethylene - HDPE).[6] The container must have a secure, tight-fitting lid to prevent spills and the release of vapors.

• Labeling: Accurate labeling is a regulatory requirement and essential for safety. The label must be completed at the moment the first drop of waste enters the container and should include:

  • The words "Hazardous Waste".

  • The full, unambiguous chemical name: "N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide". Avoid using acronyms or abbreviations.

  • The primary hazard(s): "Toxic", "Environmental Hazard", "Skin Sensitizer".

  • The accumulation start date.

  • The name of the principal investigator or responsible researcher.

Step 3: Accumulation and Storage

Waste must be stored safely in a designated area pending pickup.

• Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA within the laboratory, at or near the point of generation.

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (e.g., a spill tray or bin) to contain any potential leaks.

• Ventilation: The storage area should be well-ventilated, such as within a fume hood or a ventilated cabinet, to prevent the accumulation of any potential vapors.[9]

• Secure Location: Keep waste containers away from heat sources, direct sunlight, and areas of high traffic.[6]

Step 4: Arranging for Final Disposal

The final step is the transfer of waste to trained professionals.

• Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS) department is your primary resource and partner in waste disposal.[6] They will have specific procedures and schedules for waste pickup.

• Provide Full Disclosure: When arranging for pickup, provide the EHS team with all necessary information, including the complete chemical name and any known hazards.[6]

• Documentation: Maintain meticulous records of the waste generated, including the amount and the date it was passed to the disposal facility. Retain all paperwork provided by your EHS department or the licensed waste contractor for regulatory compliance.[6]

Quantitative Data and Safety at a Glance

The following table summarizes the key operational parameters and safety equipment required for handling and disposing of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide, based on data for analogous compounds.

Parameter	Guideline / Requirement	Rationale & References
Waste Classification	Hazardous Waste (Toxic, Environmental Hazard, Skin Sensitizer)	Based on chloroacetamide and sulfonamide functional groups.[1][3][6][10]
Primary Container	Leak-proof, chemically compatible (e.g., HDPE) with a secure lid.	To prevent spills and environmental release.[6]
Waste Segregation	Store separately from acids, bases, and strong oxidizing/reducing agents.	To prevent incompatible chemical reactions.[1][8]
Storage Location	Designated Satellite Accumulation Area with secondary containment.	Regulatory requirement and best practice for spill prevention.
Disposal Route	Licensed hazardous waste contractor via institution's EHS department.	Ensures regulatory compliance and environmental protection.[6][11]
Personal Protective Equipment (PPE)
Eye/Face Protection	Chemical safety goggles and/or face shield.	Protects against splashes and dust.[2][9][10]
Hand Protection	Chemically resistant gloves (e.g., nitrile). Inspect before use.	Prevents skin contact and potential sensitization.[9][10]
Body Protection	Laboratory coat, long pants, and closed-toe shoes.	Standard laboratory practice to protect skin.[10]
Respiratory Protection	Work in a certified chemical fume hood.	Prevents inhalation of dust or aerosols.[6][10]

Emergency Procedures: Spill Management

In the event of a spill, a calm and systematic response is crucial to mitigate hazards.

• Alert and Evacuate: Immediately alert personnel in the vicinity. If the spill is large or generates significant dust/vapors, evacuate the area.[12][13]

• Assess the Hazard: If trained and safe to do so, identify the spilled material and consult this guide or analogous SDSs.[12]

• Don PPE: Before attempting cleanup, don the appropriate PPE as listed in the table above.[13][14]

• Contain the Spill: For solid spills, carefully sweep the material into a designated hazardous waste container.[1] If appropriate, moisten first with a suitable solvent (like water, if compatible) to prevent dust generation.[1] For liquid spills, use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to dike and absorb the spill.[6][15][16]

• Clean Up: Place all cleanup materials into a sealed, properly labeled hazardous waste container.[15]

• Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.[15]

• Report: Report the incident to your supervisor and your institution's EHS department.[13][14]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide.

Caption: Disposal workflow for N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide.

References

• MATERIAL SAFETY DATA SHEETS CHLOROACETAMIDE. (n.d.). Cleanchem Laboratories. Retrieved from [Link]

• 2-chloroacetamide. (n.d.). Sdfine. Retrieved from [Link]

• Safety Data Sheet: 2-chloroacetamide. (n.d.). Chemos GmbH & Co. KG. Retrieved from [Link]

• SAFETY DATA SHEET: 2-Chloroacetamide. (2023, September 21). Fisher Scientific. Retrieved from [Link]

• Process for Disposal of Chlorinated Organic Residues. (n.d.). ACS Publications. Retrieved from [Link]

• Emergency Procedures for Pool Chemical Spills. (2026, January 8). M&M Pool & Spa Services. Retrieved from [Link]

• Chemical Spill Procedures. (n.d.). University of Toronto Environmental Health & Safety. Retrieved from [Link]

• Guide for Chemical Spill Response. (n.d.). American Chemical Society. Retrieved from [Link]

• Chemical Spill Procedures. (n.d.). Princeton University Environmental Health and Safety. Retrieved from [Link]

• Swimming Pool Chemical Safety: How to Handle Spills Properly. (2024, July 8). Pool Operation Management. Retrieved from [Link]

• Hazardous Waste Disposal Procedures. (n.d.). University of Chicago Environmental Health and Safety. Retrieved from [Link]

• Hazardous Waste & Disposal. (n.d.). American Chemical Society. Retrieved from [Link]

• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.). University of Regensburg. Retrieved from [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. Retrieved from [Link]

• Chemical and Hazardous Waste Guide. (2024, October 20). University of Oslo. Retrieved from [Link]

• Unraveling the Pollution and Discharge of Aminophenyl Sulfone Compounds, Sulfonamide Antibiotics, and Their Acetylation Products in Municipal Wastewater Treatment Plants. (2024, June 15). ACS Publications. Retrieved from [Link]

• Hazardous waste from laboratories UNS50 and UNS40. (n.d.). Maastricht University. Retrieved from [Link]

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Personal protective equipment for handling N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

Standard Operating Procedure & Safety Matrix: Handling N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide

As targeted covalent inhibitors (TCIs) and chemical probes become increasingly central to drug discovery, mastering the safe handling of reactive electrophiles is a critical competency for any modern laboratory. N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is a sophisticated molecule featuring a sulfonamide derivative linked to an α -chloroacetamide warhead.

This guide provides the mechanistic rationale, operational workflows, and chemical quenching strategies required to handle this compound safely, ensuring both scientific integrity and personnel protection.

Mechanistic Hazard Profile: Understanding the Warhead

To handle this compound safely, one must first understand its reactivity. The α -chloroacetamide group is not a passive structural motif; it is a highly reactive electrophilic warhead designed to form irreversible covalent bonds with nucleophiles, primarily the sulfhydryl groups of cysteine residues, via an SN​2 nucleophilic substitution mechanism[1].

While this precise reactivity makes it an invaluable tool for covalent target engagement, it also defines its hazard profile. If exposed to human tissue, the compound acts as a potent alkylating agent. It will indiscriminately modify off-target proteins in the skin, eyes, or respiratory mucosa. Consequently, it is classified as a severe skin sensitizer (H317), toxic if swallowed (H301), and a suspected reproductive toxin (H361f)[2].

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling low-molecular-weight covalent probes dissolved in highly penetrative solvents like Dimethyl Sulfoxide (DMSO). The following matrix outlines the required PPE and the mechanistic rationale behind each choice.

Table 1: Mandatory PPE Matrix for Chloroacetamide Probes

Protection Zone	Required Equipment	Mechanistic Rationale & Standard
Eye & Face	Chemical splash goggles; Face shield (for >50 mL volumes).	Protects against corneal alkylation and severe irritation. Must meet OSHA 29 CFR 1910.133 or EN166 standards[3].
Skin & Body	Disposable, fluid-resistant lab coat; Long pants; Closed-toe shoes.	Prevents transdermal exposure to sensitizing dust. Contaminated coats must be discarded as hazardous waste, never laundered[2].
Hands	Double-layer Nitrile gloves (minimum 0.11 mm thickness).	DMSO rapidly acts as a carrier, driving dissolved chloroacetamides through standard nitrile. Double-gloving allows immediate removal of the outer layer upon suspected contact (EN 374 compliant)[4].
Respiratory	N95/P100 Particulate Respirator (if handled outside a fume hood).	Prevents inhalation of aerosolized electrophilic powder, which can irreversibly alkylate respiratory mucosa (OSHA 29 CFR 1910.134)[3].

Operational Workflow: Weighing and Solubilization

Because N-{4-[benzyl(methyl)sulfamoyl]phenyl}-2-chloroacetamide is a dry powder prone to static dispersion, the highest risk of exposure occurs during the initial weighing phase.

Operational workflow for handling and quenching reactive chloroacetamide covalent probes.

Protocol 1: Safe Weighing and Solubilization

• Environmental Setup: Verify that the chemical fume hood has an inward face velocity of at least 80–100 fpm. Ensure all mandatory PPE is donned.

• Static Mitigation: Chloroacetamide powders can aerosolize due to static charge. Discharge static from the weighing spatula and analytical balance using an anti-static ionizer gun before opening the chemical vial.

• Enclosed Transfer: Tare a pre-capped microcentrifuge tube. Transfer the desired mass of the compound into the tube entirely inside the fume hood. Cap the tube immediately after transfer.

• Solubilization: Inject anhydrous DMSO directly into the capped tube via a septum, or open briefly inside the hood to add the solvent. Vortex until the powder is fully dissolved.

• Surface Decontamination: Wipe down the balance and surrounding hood area with a paper towel dampened with a 10% sodium thiosulfate solution to quench any microscopic dust, followed by a 70% ethanol wipe.

Electrophile Quenching and Disposal Plan

A critical error in many laboratories is the direct disposal of active covalent inhibitors into standard organic waste. Unquenched chloroacetamides pose a severe environmental toxicity risk and can cause dangerous cross-reactions in waste carboys. The warhead must be chemically deactivated prior to disposal.

Table 2: Electrophile Quenching Parameters

Quenching Agent	Recommended Concentration	Reaction Time	Final Byproduct
Sodium Thiosulfate ( Na2​S2​O3​ )	10% (w/v) Aqueous	30 minutes	Low Toxicity (Bunte Salt)
L-Glutathione (GSH)	50 mM in Buffer (pH 7.4)	60 minutes	Low Toxicity (Peptide Adduct)
2-Mercaptoethanol (BME)	5% (v/v) in Fume Hood	15 minutes	High Toxicity (BME hazard)

Expert Insight: Sodium thiosulfate is the preferred quenching agent. It is odorless, inexpensive, and highly effective. The thiosulfate anion acts as a strong nucleophile, rapidly displacing the α -chloride to form a stable, water-soluble, and non-toxic thiosulfate ester (known as a Bunte salt)[5].

Protocol 2: Chemical Deactivation and Disposal

• Consolidation: Gather all unused DMSO stock solutions, assay plates, and contaminated tips containing the chloroacetamide compound into a secondary containment vessel inside the fume hood.

• Quenching Reaction: Add an equal volume of 10% (w/v) aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) to the chemical waste[5].

• Incubation: Loosely seal the vessel to prevent pressure buildup. Allow the mixture to sit at room temperature for a minimum of 30 minutes to ensure complete SN​2 conversion of the warhead.

• Final Disposal: Once quenched, the solution no longer poses an alkylation hazard. Transfer the deactivated liquid to the standard non-halogenated organic waste stream (due to the DMSO content) and label the waste log appropriately.

Emergency Response Protocols

Trust in safety protocols relies on having a self-validating system for when things go wrong.

• Powder Spills: Do not sweep dry powder. Sweeping aerosolizes the reactive electrophile. Cover the spill with a damp paper towel or inert absorbent material. Carefully pour 10% sodium thiosulfate over the covered spill to quench the compound in place. Wait 15 minutes, collect the material into a hazardous waste bag, and wash the surface with soap and water[3].

• Skin Exposure: Immediately remove contaminated gloves or lab coats. Flush the affected skin with copious amounts of running water for at least 15 minutes[6]. Do not apply chemical quenchers directly to the skin, as they can cause secondary irritation. Seek immediate medical evaluation, providing the physician with the compound's identity as an alkylating agent.

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